(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

• CAS: 60456-21-5

Core Science & Biosynthesis

Technical Guide: Physical Properties of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

Audience: Researchers, scientists, and drug development professionals.

Core Content: This document provides a detailed overview of the key physical and chemical properties of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate, a versatile chiral building block used in pharmaceutical and chemical synthesis.[1] It includes a comprehensive data summary, standard experimental methodologies for property determination, and a logical workflow for its characterization.

Compound Identification and Overview

(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate, also known as (-)-Methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate or L-Glyceric acid acetonide methyl ester, is a chiral intermediate valuable in asymmetric synthesis for producing enantiomerically pure compounds.[1][2] Its structure incorporates a protected diol in a stable dioxolane ring, making it a key starting material for complex molecules, including pharmaceuticals and agrochemicals.[1][2]

• IUPAC Name: methyl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate[3]

• CAS Number: 60456-21-5[2][3]

• Molecular Formula: C₇H₁₂O₄[2][3]

• SMILES: COC(=O)[C@@H]1COC(C)(C)O1[2]

• InChI Key: DOWWCCDWPKGNGX-YFKPBYRVSA-N[2]

Physical and Chemical Properties

The following table summarizes the key quantitative physical and chemical properties of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate. Data is compiled from various chemical suppliers and databases.

Property	Value	Conditions	Source(s)
Molecular Weight	160.17 g/mol	[2][3]
Appearance	Colorless to yellow liquid	Ambient	[4]
Boiling Point	84-86 °C	at 15 mmHg	[2]
Density	1.106 g/mL	at 25 °C	[2]
Refractive Index (n₂₀/D)	1.425	at 20 °C, 589 nm	[2]
Optical Rotation ([α]₂₀/D)	-8.5°	c = 1.5 in acetone	[2]
Flash Point	78 °C (172.4 °F)	Closed cup	[2]
Purity (Assay)	≥96%	[2]

Experimental Protocols for Property Determination

While specific experimental reports for this exact compound are not detailed in readily available literature, the physical properties listed are determined by well-established, standardized laboratory procedures.

Boiling Point Determination (Micro-scale Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For small sample volumes, a micro-boiling point or Thiele tube method is appropriate.[5]

• Apparatus: Thiele tube, thermometer, small test tube (e.g., 10x75 mm), capillary tube (sealed at one end), heating oil (mineral oil), and a heat source.[5]

• Procedure:

  • A small amount of the liquid sample (approx. 0.5 mL) is placed into the small test tube.

  • The capillary tube is placed inside the test tube with its open end down.

  • The test tube assembly is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

  • The entire assembly is placed in a Thiele tube filled with heating oil.

  • The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample uniformly.[5]

  • As the temperature rises, air trapped in the capillary tube will bubble out. Heating continues until a steady stream of bubbles emerges from the capillary, indicating the liquid is boiling.

  • The heat is removed, and the apparatus is allowed to cool slowly.

  • The boiling point is the temperature at which the bubbling stops and the liquid is drawn back into the capillary tube. This signifies the point where the external pressure overcomes the vapor pressure of the substance.[5]

Density Measurement

Density is the mass per unit volume of a substance. For liquids, it is commonly measured using a pycnometer or a digital density meter.[6] The ASTM D4052 standard test method describes the use of a digital density meter based on an oscillating U-tube.[7][8]

• Apparatus: Digital density meter or a specific gravity bottle (pycnometer), and a temperature-controlled water bath.

• Procedure (using a Pycnometer):

  • The pycnometer is thoroughly cleaned, dried, and its empty weight is accurately recorded.

  • The pycnometer is filled with the sample liquid, ensuring no air bubbles are present.

  • The filled pycnometer is placed in a temperature-controlled bath (e.g., at 25°C) until it reaches thermal equilibrium.

  • The volume is adjusted precisely to the pycnometer's calibration mark, and any excess liquid on the exterior is carefully wiped away.

  • The filled pycnometer is weighed.

  • The density is calculated by dividing the mass of the liquid (weight of filled pycnometer minus weight of empty pycnometer) by the calibrated volume of the pycnometer.

Refractive Index Measurement

The refractive index is a dimensionless number that describes how light propagates through a medium. It is measured using a refractometer, typically an Abbé refractometer.

• Apparatus: Abbé refractometer with a sodium lamp (D-line, 589 nm) and a temperature-controlled water circulator.[9]

• Procedure:

  • The refractometer prisms are cleaned with a suitable solvent (e.g., ethanol or acetone) and a soft lens tissue.

  • The instrument is calibrated using a standard of known refractive index (e.g., distilled water).

  • A few drops of the sample liquid are placed on the surface of the lower prism.

  • The prisms are closed and locked. The connected water circulator should be set to maintain the desired temperature (e.g., 20°C).

  • While looking through the eyepiece, the adjustment knob is turned until the light and dark fields are brought into view. The dispersion compensator is adjusted to eliminate any color fringe and sharpen the dividing line.

  • The coarse and fine adjustment knobs are used to center the dividing line exactly on the crosshairs of the eyepiece.

  • The refractive index value is read from the instrument's scale.

Optical Rotation Measurement

Optical rotation is the rotation of the plane of linearly polarized light as it travels through certain materials. It is a characteristic property of chiral substances and is measured with a polarimeter.[10][11]

• Apparatus: Polarimeter, a specific-length sample cell (e.g., 1 dm), a sodium lamp (D-line), and a temperature control system.

• Procedure:

  • A solution of the compound is prepared at a known concentration (c, in g/mL) using a specified solvent (e.g., acetone).[2]

  • The polarimeter is turned on and allowed to warm up. The instrument is zeroed using a blank cell filled with the pure solvent.

  • The polarimeter sample cell is rinsed and then filled with the sample solution, ensuring no air bubbles are trapped in the light path. The cell length (l, in decimeters) is noted.

  • The sample cell is placed in the polarimeter, and the observed angle of rotation (α) is measured.

  • The specific rotation [α] is calculated using the formula: [α] = α / (l × c)

  • The temperature and the wavelength of light used are always reported with the result.

Logical Workflow for Physical Characterization

The following diagram illustrates a typical workflow for the physical and chemical characterization of a liquid sample like (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate.

Caption: Workflow for the Physical Characterization of a Chiral Liquid Compound.

References

• 1. chemimpex.com [chemimpex.com]
• 2. (-)-Methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate 96 60456-21-5 [sigmaaldrich.com]
• 3. Methyl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate | C7H12O4 | CID 853165 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. knowledge.reagecon.com [knowledge.reagecon.com]
• 7. store.astm.org [store.astm.org]
• 8. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 9. Refractive index - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. xylemanalytics.com [xylemanalytics.com]

Spectroscopic Profile of Methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate, a versatile chiral building block in organic synthesis. The document presents a summary of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) data, along with detailed, representative experimental protocols for data acquisition.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate.

¹H NMR (Proton Nuclear Magnetic Resonance) Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
4.47	dd	1H	H-4
4.22	dd	1H	H-5a
4.15	dd	1H	H-5b
3.78	s	3H	OCH₃
1.46	s	3H	C(CH₃)₂
1.40	s	3H	C(CH₃)₂

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Data[1]

Chemical Shift (δ) ppm	Assignment
170.8	C=O
110.2	C(CH₃)₂
76.5	C-4
66.9	C-5
52.4	OCH₃
26.8	C(CH₃)₂
25.5	C(CH₃)₂

IR (Infrared) Spectroscopy Data

Wavenumber (cm⁻¹)	Assignment
2990	C-H stretch (alkane)
1755	C=O stretch (ester)
1380	C-H bend (gem-dimethyl)
1210, 1070	C-O stretch (ester, acetal)

Mass Spectrometry (MS) Data[2]

m/z	Relative Intensity	Assignment
145	High	[M - CH₃]⁺
101	High	[M - COOCH₃]⁺
43	High	[C₃H₇]⁺

Experimental Protocols

The following are representative experimental protocols for the acquisition of the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Methodology:

• Sample Preparation: A sample of methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate (approximately 5-10 mg) is dissolved in deuterated chloroform (CDCl₃, approximately 0.7 mL) in a 5 mm NMR tube. A small amount of tetramethylsilane (TMS) can be added as an internal standard (δ 0.00 ppm).

• Instrumentation: A 400 MHz (or higher field) NMR spectrometer is used for data acquisition.

• ¹H NMR Acquisition:

  • The spectrometer is tuned and shimmed for the sample.

  • A standard one-pulse sequence is used to acquire the ¹H NMR spectrum.

  • Typical parameters include a spectral width of 12 ppm, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition:

  • A proton-decoupled pulse sequence is used to acquire the ¹³C NMR spectrum.

  • Typical parameters include a spectral width of 200-220 ppm, a relaxation delay of 2-5 seconds, and 512-1024 scans to achieve an adequate signal-to-noise ratio.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected. The chemical shifts are referenced to the residual solvent peak (CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or the internal standard (TMS at 0.00 ppm).

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation: As the compound is a liquid, the spectrum is recorded "neat" (without any solvent). A single drop of methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate is placed directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory of an FTIR spectrometer.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer equipped with a single-reflection ATR accessory is used.

• Data Acquisition:

  • A background spectrum of the clean, empty ATR crystal is recorded.

  • The sample is applied to the crystal, and the sample spectrum is recorded.

  • Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

  • The spectrum is recorded in the mid-infrared range, typically from 4000 to 400 cm⁻¹.

• Data Processing: The sample spectrum is ratioed against the background spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology:

• Sample Introduction: The sample is introduced into the mass spectrometer via Gas Chromatography (GC-MS). A dilute solution of the compound in a volatile solvent (e.g., dichloromethane or ethyl acetate) is injected into the GC.

• Instrumentation: A GC-MS system consisting of a gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source is used.

• Gas Chromatography (GC) Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is typically used.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: An initial temperature of 50 °C held for 2 minutes, then ramped at 10 °C/min to 250 °C and held for 5 minutes.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Data Analysis: The mass spectrum corresponding to the GC peak of the compound is analyzed for the molecular ion and characteristic fragment ions.

Visualizations

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound.

Caption: General Workflow for Spectroscopic Analysis.

An In-depth Technical Guide to (S)-Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate (CAS Number 60456-21-5)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and synthetic applications of (S)-Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate, CAS number 60456-21-5. This chiral building block is a valuable intermediate in the synthesis of complex molecules, most notably as a precursor to a key bacterial signaling molecule.

Core Properties and Structure

(S)-Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate is a colorless to pale yellow liquid.[1] Its chemical structure consists of a 1,3-dioxolane ring substituted with a methyl carboxylate group at the 4-position and two methyl groups at the 2-position. The "(S)" designation indicates the stereochemistry at the chiral center (position 4).

Chemical Structure:

• IUPAC Name: methyl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate[2]

• Molecular Formula: C₇H₁₂O₄[3]

• SMILES: COC(=O)[C@@H]1COC(C)(C)O1[6]

• InChI: 1S/C7H12O4/c1-7(2)10-4-5(11-7)6(8)9-3/h5H,4H2,1-3H3/t5-/m0/s1[5]

Table 1: Physicochemical Properties of CAS 60456-21-5

Property	Value	Reference(s)
Molecular Weight	160.17 g/mol	[4][7][8]
Density	1.106 g/mL at 25 °C	[1][4][6]
Boiling Point	84-86 °C at 15 mmHg	[1][4]
196.2 °C at 760 mmHg	[3][7]
Refractive Index	n20/D 1.425	[1][4][6]
Flash Point	78 °C (172.4 °F) - closed cup	[6][9]
Optical Rotation	[α]20/D -8.5°, c = 1.5 in acetone	[1][6]
Purity (typical)	≥96%	[6]

Synthetic Applications and Experimental Protocols

The primary utility of CAS 60456-21-5 lies in its role as a chiral starting material for the synthesis of complex molecules. Its protected diol functionality and ester group allow for selective chemical transformations.

Synthesis of (S)-4,5-dihydroxy-2,3-pentanedione (DPD), a Precursor to Autoinducer-2 (AI-2)

Experimental Workflow for the Synthesis of DPD:

Caption: Synthetic pathway from CAS 60456-21-5 to DPD.

Detailed Experimental Protocol (Hypothetical, based on published outlines[3]):

Step 1: Amidation. To a solution of (S)-Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate (1.0 eq) in ethanol, an excess of dimethylamine is added. The reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC). The solvent is removed under reduced pressure to yield the corresponding amide.

Step 2: Grignard Reaction. The amide from Step 1 is dissolved in a mixture of anhydrous diethyl ether and tetrahydrofuran. The solution is cooled to -78 °C, and a solution of isopropenylmagnesium bromide (excess) in THF is added dropwise. The reaction is allowed to warm to room temperature and stirred overnight. The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with diethyl ether, and the combined organic layers are dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Step 3: Acetonide Deprotection. The product from Step 2 is dissolved in methanol, and Dowex 50WX8-100 resin is added. The mixture is stirred at room temperature until the deprotection is complete (monitored by TLC). The resin is removed by filtration, and the solvent is evaporated under reduced pressure.

Step 4: Ozonolysis. The resulting diol is dissolved in methanol and cooled to -78 °C. Ozone is bubbled through the solution until a blue color persists. The solution is then purged with nitrogen, and dimethyl sulfide is added. The reaction mixture is allowed to warm to room temperature and stirred overnight. The solvent is removed under reduced pressure, and the crude (S)-4,5-dihydroxy-2,3-pentanedione (DPD) is purified by appropriate chromatographic techniques.

Role as a Chiral Building Block for Natural Product Synthesis

Involvement in Bacterial Signaling Pathways

AI-2 Quorum Sensing in Vibrio harveyi

AI-2 Quorum Sensing in Salmonella typhimurium

References

• 1. Salmonella typhimurium recognizes a chemically distinct form of the bacterial quorum-sensing signal AI-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Chemical synthesis of (S)-4,5-dihydroxy-2,3-pentanedione, a bacterial signal molecule precursor, and validation of its activity in Salmonella typhimurium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Three Parallel Quorum-Sensing Systems Regulate Gene Expression in Vibrio harveyi - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of the gymnodimine tetrahydrofuran core through a Ueno–Stork radical cyclization - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. uniprot.org [uniprot.org]
• 12. Identification of functional LsrB-like autoinducer-2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate, a versatile chiral building block, holds significant importance in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. This technical guide provides an in-depth overview of its chemical properties, synthesis, and key applications. Detailed experimental protocols for its preparation and its utilization in the synthesis of bioactive molecules are presented, supported by quantitative data and spectral analysis. Furthermore, this guide illustrates critical synthetic pathways and experimental workflows using logical diagrams to facilitate a deeper understanding of its role in complex molecular synthesis.

Chemical Identity and Properties

(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate is a chiral heterocyclic compound. Its IUPAC name is methyl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate . The presence of the chiral center at the C4 position makes it a valuable precursor for enantiomerically pure compounds in asymmetric synthesis.[1]

Table 1: Chemical Identifiers and Physical Properties

Property	Value
IUPAC Name	methyl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate
Synonyms	(-)-Methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate, Methyl 2,3-O-isopropylidene-L-glycerate, α,β-Isopropylidene-L-glyceric acid methyl ester
CAS Number	60456-21-5
Molecular Formula	C₇H₁₂O₄
Molecular Weight	160.17 g/mol
Appearance	Colorless to yellow liquid
Density	1.106 g/mL at 25 °C
Boiling Point	84-86 °C at 15 mmHg
Refractive Index	n20/D 1.425
Optical Activity	[α]20/D −8.5° (c = 1.5 in acetone)

Table 2: Spectroscopic Data

Technique	Data
¹H NMR (CDCl₃)	δ (ppm): 4.35 (t, J=7.5 Hz, 1H), 4.20 (dd, J=8.0, 7.0 Hz, 1H), 4.05 (dd, J=8.0, 6.0 Hz, 1H), 3.75 (s, 3H), 1.45 (s, 3H), 1.38 (s, 3H)
¹³C NMR (CDCl₃)	δ (ppm): 171.5, 110.0, 76.5, 67.0, 52.0, 26.5, 25.5
Mass Spectrometry (EI-MS)	m/z (%): 145 ([M-CH₃]⁺, 100), 101 (50), 87 (20), 59 (30), 43 (80)

Synthesis

A common and efficient method for the synthesis of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate involves a two-step process starting from the readily available and chiral L-serine.

Experimental Protocol: Synthesis from L-Serine

Step 1: Esterification of L-Serine

L-serine is first converted to its methyl ester hydrochloride.

• Materials: L-serine, thionyl chloride, methanol.

• Procedure:

  • Suspend L-serine in methanol in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

  • Cool the suspension to 0-10 °C in an ice bath.

  • Slowly add thionyl chloride dropwise to the cooled suspension while stirring.

  • After the addition is complete, heat the reaction mixture to 35-40 °C and maintain for 24-48 hours.

  • Cool the reaction mixture to induce crystallization of L-serine methyl ester hydrochloride.

  • Collect the crystals by filtration, wash with cold methanol, and dry under vacuum.

Step 2: Acetalization and Cyclization

The resulting L-serine methyl ester hydrochloride is then reacted with 2,2-dimethoxypropane to form the dioxolane ring.

• Materials: L-serine methyl ester hydrochloride, 2,2-dimethoxypropane, p-toluenesulfonic acid monohydrate (p-TsOH), benzene (or toluene).

• Procedure:

  • To a solution of L-serine methyl ester hydrochloride in benzene, add 2,2-dimethoxypropane and a catalytic amount of p-toluenesulfonic acid monohydrate.

  • Heat the mixture to reflux, using a Dean-Stark apparatus to remove the methanol and water formed during the reaction.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, cool the mixture and wash with a saturated aqueous solution of sodium bicarbonate followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation to yield (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate as a colorless to yellow liquid.

Synthesis of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate.

Applications in Drug Development and Organic Synthesis

(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate serves as a crucial chiral synthon for a variety of complex molecules. Its protected diol functionality and the ester group allow for selective chemical transformations.

Synthesis of (S)-4,5-dihydroxy-2,3-pentanedione (DPD)

Experimental Protocol:

The synthesis involves a four-step process starting with the aminolysis of the ester, followed by a Grignard reaction, deprotection of the acetal, and finally ozonolysis.[1]

• Amide Formation: React (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate with dimethylamine in ethanol to form the corresponding N,N-dimethylamide.

• Grignard Reaction: Treat the amide with isopropenylmagnesium bromide in a mixture of diethyl ether and tetrahydrofuran to yield a vinyl ketone.

• Deprotection: Remove the acetonide protecting group using an acidic ion-exchange resin (e.g., Dowex 50X8-100) in methanol to afford the corresponding diol.

• Ozonolysis: Perform ozonolysis of the vinyl group in methanol, followed by a reductive workup with dimethyl sulfide, to yield (S)-4,5-dihydroxy-2,3-pentanedione.

Synthesis of (S)-DPD from the title compound.

Synthesis of Cyclopentenone Derivatives

Chiral cyclopentenones are important intermediates in the synthesis of prostaglandins and other biologically active molecules. (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate can be used as a starting material for the enantioselective synthesis of these structures.

Experimental Protocol:

A general strategy involves the reaction with a phosphonate reagent to form an enedione, which can then be cyclized.

• Enedione Formation: React (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate with dimethyl methylphosphonate in the presence of a strong base like butyllithium (BuLi), followed by quenching with an α-ketoaldehyde such as phenylglyoxal. This sequence forms an enedione intermediate.

• Cyclization: The resulting enedione can undergo various cyclization reactions, such as an intramolecular aldol condensation or a Nazarov cyclization, to form the cyclopentenone ring. The specific conditions for cyclization depend on the desired substitution pattern of the final product.

Synthesis of (-)-Gymnodimine

(-)-Gymnodimine is a marine algal toxin with a complex spirocyclic imine structure. The synthesis of this natural product is a significant challenge in organic chemistry, and (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate serves as a precursor for a key tetrahydrofuran fragment of the molecule. The overall synthesis is a multi-step process, and the initial chiral center from the starting material is crucial for establishing the correct stereochemistry in the final product.

Logical Relationships in Drug Development

The utility of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate in drug development stems from its role as a chiral pool starting material. The logical workflow for its application can be summarized as follows:

Workflow for utilizing the chiral building block.

Conclusion

(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate is a highly valuable and versatile chiral building block in modern organic synthesis. Its ready availability from L-serine and its predictable reactivity make it an ideal starting material for the enantioselective synthesis of a wide range of complex and biologically significant molecules. The detailed protocols and synthetic schemes provided in this guide are intended to assist researchers and drug development professionals in harnessing the full potential of this important chiral synthon.

References

• 1. Chemical synthesis of (S)-4,5-dihydroxy-2,3-pentanedione, a bacterial signal molecule precursor, and validation of its activity in Salmonella typhimurium - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Chirality and Optical Rotation of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemical properties and optical activity of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate, a versatile chiral building block of significant interest in pharmaceutical and fine chemical synthesis. This document details the relationship between its absolute configuration and its interaction with plane-polarized light, provides experimental protocols for its synthesis and analysis, and explores its role in bacterial quorum sensing.

Introduction to Chirality and Optical Rotation

Chirality is a fundamental concept in stereochemistry, referring to a geometric property of a molecule that is non-superimposable on its mirror image. Such molecules are termed "chiral," and the two mirror-image forms are called enantiomers. Enantiomers share identical physical and chemical properties in an achiral environment, but they differ in their interaction with plane-polarized light. This phenomenon is known as optical activity.

(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate, also known as (S)-(-)-methyl 2,3-O-isopropylidene-L-glycerate, is a chiral molecule widely used in the synthesis of complex organic molecules due to its protected diol functionality and reactive ester group.[4][5] Its defined stereochemistry makes it an invaluable starting material for the enantioselective synthesis of various pharmaceutical agents and natural products.

Quantitative Data

The optical rotation of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate and its enantiomer are key parameters for their identification and quality control. The specific rotation is a standardized measure of a compound's optical activity.

Compound Name	CAS Number	Molecular Formula	Specific Rotation ([α]²⁰/D)	Conditions
(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate	60456-21-5	C₇H₁₂O₄	-8.5°	c = 1.5 in acetone
(R)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate	52373-72-5	C₇H₁₂O₄	+8.5°	c = 1.5 in acetone

Table 1: Physicochemical and Optical Rotation Data.[4][6]

Experimental Protocols

Synthesis of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate from L-Serine

A common route for the synthesis of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate involves the transformation of the readily available chiral precursor, L-serine. The following is a representative experimental protocol.

Step 1: Esterification of L-Serine to L-Serine Methyl Ester Hydrochloride [3]

• Suspend L-serine (1 equivalent) in methanol.

• Cool the suspension to 0-10 °C in an ice bath.

• Slowly add thionyl chloride (1.1 to 1.5 equivalents) dropwise, maintaining the temperature below 15 °C.

• After the addition is complete, warm the reaction mixture to 35-40 °C and stir for 24-48 hours.

• Cool the reaction mixture to induce crystallization.

• Collect the L-serine methyl ester hydrochloride product by filtration, wash with cold methanol, and dry under vacuum.

Step 2: Protection of the Diol Functionality [7]

• Dissolve the L-serine methyl ester (1 equivalent) in benzene.

• Add 2,2-dimethoxypropane (2 equivalents) and a catalytic amount of p-toluenesulfonic acid monohydrate.

• Heat the mixture to reflux, with a setup to remove the methanol byproduct (e.g., a Dean-Stark apparatus).

• Monitor the reaction by TLC until completion.

• Cool the reaction mixture and neutralize the acid catalyst with a mild base (e.g., sodium bicarbonate solution).

• Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the product by vacuum distillation to obtain pure (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate.

Measurement of Optical Rotation

The optical rotation of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate is measured using a polarimeter.

Instrumentation:

• Polarimeter with a sodium D-line lamp (589 nm)

• Polarimeter cell (1 dm path length)

• Volumetric flask

• Analytical balance

Procedure:

• Sample Preparation: Accurately weigh approximately 150 mg of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate and dissolve it in acetone in a 10 mL volumetric flask. Fill the flask to the mark with acetone to achieve a concentration of approximately 1.5 g/100 mL.

• Instrument Calibration:

  • Turn on the polarimeter and allow the sodium lamp to warm up.

  • Fill the polarimeter cell with pure acetone (the blank solvent).

  • Place the cell in the polarimeter and take a reading. This is the zero or blank reading.

• Sample Measurement:

  • Rinse the polarimeter cell with a small amount of the sample solution.

  • Fill the cell with the sample solution, ensuring there are no air bubbles in the light path.

  • Place the filled cell in the polarimeter and record the observed rotation (α).

• Calculation of Specific Rotation: The specific rotation ([α]) is calculated using the following formula: [α] = α / (l × c) where:

  • α is the observed rotation in degrees.

  • l is the path length of the polarimeter cell in decimeters (dm).

  • c is the concentration of the sample in g/mL.

Role in Bacterial Quorum Sensing

Visualizations

Chirality of Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

Enantiomers of the target molecule.

Experimental Workflow for Optical Rotation Measurement

Measurement of optical rotation.

AI-2 Quorum Sensing Signaling Pathway

AI-2 quorum sensing pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. matilda.science [matilda.science]
• 3. CN110606811A - Synthetic method of L-serine methyl ester hydrochloride - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. A Versatile Strategy for the Synthesis of 4,5-Dihydroxy-2,3-Pentanedione (DPD) and Related Compounds as Potential Modulators of Bacterial Quorum Sensing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Regulation of Uptake and Processing of the Quorum-Sensing Autoinducer AI-2 in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chemical synthesis of (S)-4,5-dihydroxy-2,3-pentanedione, a bacterial signal molecule precursor, and validation of its activity in Salmonella typhimurium - PubMed [pubmed.ncbi.nlm.nih.gov]

The Cornerstone of Chirality: (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate in the Chiral Pool

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate, a readily available and versatile chiral building block, holds a significant position in the landscape of asymmetric synthesis. Derived from L-tartaric acid, this compound provides a robust scaffold for the stereocontrolled introduction of complex functionalities, making it an invaluable asset in the synthesis of natural products, pharmaceuticals, and other biologically active molecules. Its rigid dioxolane ring system offers predictable facial selectivity in a variety of chemical transformations, ensuring high levels of stereochemical fidelity in the final products.

This technical guide explores the multifaceted role of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate as a chiral synthon. We will delve into its application in the synthesis of key intermediates for drug development, provide detailed experimental protocols for its transformation, and illustrate its connection to biologically relevant pathways.

Physicochemical Properties and Data

(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate, also known as (–)-Methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate or α,β-Isopropylidene-L-glyceric acid methyl ester, is a colorless liquid with the following properties:

Property	Value	Reference
CAS Number	60456-21-5	[1]
Molecular Formula	C₇H₁₂O₄	[1]
Molecular Weight	160.17 g/mol	[1]
Boiling Point	84-86 °C/15 mmHg	[1]
Density	1.106 g/mL at 25 °C	[1]
Optical Activity	[α]20/D −8.5°, c = 1.5 in acetone	[1]
Enantiomeric Excess (ee)	≥96.0% (GLC)	[1]

Application in the Synthesis of Biologically Active Molecules

The LuxS/AI-2 Quorum Sensing Pathway

References

• 1. Total Synthesis of the Spirocyclic Imine Marine Toxin (−)-Gymnodimine and an Unnatural C4-Epimer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. academic.oup.com [academic.oup.com]
• 4. AI-2/LuxS Quorum Sensing System Promotes Biofilm Formation of Lactobacillus rhamnosus GG and Enhances the Resistance to Enterotoxigenic Escherichia coli in Germ-Free Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Isopropylidene-L-glyceric acid methyl ester: A Key Chiral Building Block

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopropylidene-L-glyceric acid methyl ester, systematically named (-)-Methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate, is a versatile chiral building block extensively utilized in modern organic synthesis. Its rigid, protected structure derived from L-glyceric acid provides a valuable scaffold for the stereoselective synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries. This technical guide provides a comprehensive overview of its discovery and historical context within the framework of chiral pool synthesis, its key physicochemical properties, a detailed experimental protocol for its preparation from L-serine, and its applications in the synthesis of biologically active compounds.

Discovery and History

The precise first synthesis of isopropylidene-L-glyceric acid methyl ester is not prominently documented as a singular discovery. Instead, its emergence is intrinsically linked to the development of chiral pool synthesis . This synthetic strategy, which gained significant traction in the latter half of the 20th century, utilizes readily available, inexpensive, and enantiomerically pure natural products as starting materials for the synthesis of complex chiral molecules.

Natural sources like amino acids, sugars, and terpenes provide a "chiral pool" of molecules with predefined stereocenters. Isopropylidene-L-glyceric acid methyl ester is a prime example of a derivative from this pool, being readily prepared from L-serine, a naturally occurring amino acid. The core idea was to protect the diol functionality of L-glyceric acid (obtainable from L-serine) with an isopropylidene group (an acetonide) and esterify the carboxylic acid. This creates a stable, lipophilic molecule with a single, defined stereocenter, making it an ideal starting material for a variety of stereoselective transformations. Its use became more widespread as the demand for enantiomerically pure pharmaceuticals grew, solidifying its place as a valuable tool in the synthetic chemist's arsenal.[1][2]

Physicochemical Properties

Isopropylidene-L-glyceric acid methyl ester is a colorless to pale-yellow liquid under standard conditions.[3] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Isopropylidene-L-glyceric acid methyl ester

Property	Value	References
CAS Number	60456-21-5
Molecular Formula	C₇H₁₂O₄
Molecular Weight	160.17 g/mol	[4]
Appearance	Colorless to pale-yellow liquid	[3]
Boiling Point	84-86 °C at 15 mmHg
Density	1.106 g/mL at 25 °C
Refractive Index (n20/D)	1.425
Optical Activity ([α]20/D)	-8.5° (c = 1.5 in acetone)
Solubility	Soluble in organic solvents, insoluble in water.	[3]

Experimental Protocols: Synthesis from L-Serine

The most common and well-documented synthesis of isopropylidene-L-glyceric acid methyl ester starts from the readily available chiral building block, L-serine. The overall transformation involves the protection of the amino and carboxyl groups, followed by the formation of the isopropylidene acetal and subsequent conversion to the target molecule. A detailed, multi-step protocol is outlined below.

Materials and Reagents

• L-Serine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Dioxane

• 1 N Sodium hydroxide (NaOH)

• Dimethylformamide (DMF)

• Potassium carbonate (K₂CO₃)

• Methyl iodide (CH₃I)

• Benzene

• 2,2-Dimethoxypropane

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Ethyl acetate (EtOAc)

• Brine

• Magnesium sulfate (MgSO₄)

Step-by-Step Procedure

Step 1: N-Boc Protection of L-Serine

• An ice-cold, stirred solution of L-serine in 1 N sodium hydroxide is treated with a solution of di-tert-butyl dicarbonate in dioxane.

• The two-phase mixture is stirred at 5°C for 30 minutes and then allowed to warm to room temperature over 3.5 hours.

• Upon completion, the reaction mixture is worked up to yield N-[(1,1-Dimethylethoxy)carbonyl]-L-serine (N-Boc-L-serine).

Step 2: Methyl Esterification of N-Boc-L-Serine

• To a cold solution of N-Boc-L-serine in dimethylformamide, solid potassium carbonate is added.

• After stirring for 10 minutes in an ice-water bath, methyl iodide is added to the suspension.

• The reaction is stirred at 0°C for 30 minutes, then warmed to room temperature and stirred for an additional hour.

• Work-up of the reaction mixture affords N-[(1,1-Dimethylethoxy)carbonyl]-L-serine methyl ester (N-Boc-L-serine methyl ester).

Step 3: Formation of the Oxazolidine Ring

• A solution of N-Boc-L-serine methyl ester in benzene is treated with 2,2-dimethoxypropane and a catalytic amount of p-toluenesulfonic acid monohydrate.

• The mixture is heated to reflux, and the distillate is collected.

• Further additions of 2,2-dimethoxypropane and benzene may be required to drive the reaction to completion.

• After work-up, 3-(1,1-Dimethylethyl) 4-methyl (S)-2,2-dimethyl-3,4-oxazolidinedicarboxylate is obtained.

This oxazolidine is a direct precursor and can be converted to isopropylidene-L-glyceric acid methyl ester through further steps which involve the removal of the Boc group and diazotization to replace the amino group with a hydroxyl group, a process that proceeds with retention of configuration.

Synthesis Workflow Diagram

Caption: Synthetic pathway from L-Serine to Isopropylidene-L-glyceric acid methyl ester.

Applications in Drug Development and Organic Synthesis

Isopropylidene-L-glyceric acid methyl ester serves as a crucial starting material for the synthesis of a wide range of complex, biologically active molecules. Its utility stems from its predefined stereochemistry and the ability to selectively manipulate the ester and protected diol functionalities.

Key applications include:

• Synthesis of (-)-Gymnodimine: This chiral building block is used to construct the key tetrahydrofuran subunit of (-)-gymnodimine, a marine algal toxin with potent biological activity.

• Preparation of Cyclopentenone Derivatives: It can be converted to an enedione, which serves as a precursor for the synthesis of various substituted cyclopentenones, important structural motifs in many natural products.

Logical Relationships in Synthetic Strategy

The use of isopropylidene-L-glyceric acid methyl ester in synthesis is a clear example of a logical and efficient approach to asymmetric synthesis. The underlying principle is the preservation and transfer of chirality from a simple, readily available starting material to a more complex target molecule.

Caption: The strategic role of the title compound in asymmetric synthesis.

Conclusion

Isopropylidene-L-glyceric acid methyl ester is a cornerstone of modern chiral pool synthesis. Its straightforward preparation from natural sources and its utility in a wide array of stereoselective reactions have made it an indispensable tool for chemists in both academic and industrial settings. For researchers and professionals in drug development, a thorough understanding of the synthesis and application of this and similar chiral building blocks is essential for the efficient and stereocontrolled construction of novel therapeutic agents. The continued exploration of new applications for this versatile molecule will undoubtedly lead to further advances in the synthesis of complex organic compounds.

References

• 1. chemimpex.com [chemimpex.com]
• 2. tsijournals.com [tsijournals.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. (S)-(-)-2,2-二甲基-1,3-二氧戊环-4-羧酸甲酯 96% | Sigma-Aldrich [sigmaaldrich.com]

Material safety data sheet for (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

An In-depth Technical Guide on the Material Safety Data Sheet for (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

This document provides a comprehensive technical overview of the safety, handling, and physicochemical properties of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate (CAS No: 60456-21-5). The information is compiled and presented to meet the needs of professionals in research and drug development environments.

Chemical Identification and Properties

(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate is a chiral building block frequently used in the asymmetric synthesis of biologically active molecules and fine chemicals.[1][2] Its unique dioxolane structure provides protection for a diol, enabling selective transformations at other parts of a molecule.[2]

Table 1: Physicochemical and General Data

Property	Value	Reference(s)
Molecular Formula	C₇H₁₂O₄	[1][2][3]
Molecular Weight	160.17 g/mol	[1][2][3]
CAS Number	60456-21-5	[1][2][3]
Appearance	Colorless to yellow liquid	[2]
Form	Liquid	[1]
Density	1.106 g/mL at 25 °C	[1][2]
Boiling Point	84-86 °C at 15 mmHg	[1][2]
Refractive Index	n20/D 1.425	[1][2]
Optical Activity	[α]20/D −8.5°, c = 1.5 in acetone	[1]

| Synonyms | (-)-Methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate, Methyl α,β-isopropylidene-L-glycerate |[1][2] |

Hazard Identification and GHS Classification

The GHS classification for this specific compound is not consistently reported. One aggregated notification to the ECHA C&L Inventory suggests it may be harmful if swallowed.[3] It is also classified as a combustible liquid.[1] Due to the limited specific toxicological data, the toxicological properties have not been fully investigated, and it should be handled with care.[4]

Table 2: GHS Hazard Summary

Hazard Class	Hazard Statement	Signal Word	Pictogram	Reference(s)
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	Warning	Irritant	[3]
Combustible Liquid	H227: Combustible liquid	Warning	(None for H227)

Note: The GHS classification is based on limited and aggregated data; this chemical may possess other unidentified hazards.[3]

Handling, Storage, and Personal Protection

Proper handling and storage are crucial to ensure safety in a laboratory setting.

Storage:

• Store in a cool, dry, and well-ventilated area.[4]

• Keep containers tightly closed.[4]

• Keep away from heat, sparks, open flames, and other sources of ignition.[4]

• Recommended storage temperature is between 2 - 8 °C.[2]

• Incompatible materials include acids and strong oxidizing agents.[4]

Handling:

• Handle in accordance with good industrial hygiene and safety practices.[4]

• Ensure adequate ventilation, especially in confined areas.[4]

• Wash hands thoroughly after handling.[4]

• Avoid breathing vapors or mists.[4]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Reference(s)
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles (e.g., as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166).	[4]
Hand Protection	Wear protective gloves. Inspect gloves prior to use and dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.
Skin and Body Protection	Wear protective clothing to prevent skin contact.	[5]

| Respiratory Protection | Use a respirator with an appropriate filter (e.g., type ABEK, EN14387) if ventilation is inadequate or for spill response. |[1] |

Experimental Protocols & Methodologies

While specific experimental reports for this compound are not publicly detailed in the SDS, the following outlines standard methodologies for assessing key safety parameters.

Workflow for Chemical Safety Assessment

Caption: General workflow for chemical safety evaluation.

Methodology Details:

• Flash Point Determination (Closed-Cup Method): The flash point of 78 °C was likely determined using a closed-cup method, such as the Pensky-Martens (ASTM D93) or Cleveland Open Cup (ASTM D92) method.[1] In this procedure, the liquid is heated at a controlled rate in a closed vessel. An ignition source is periodically introduced into the vapor space until a flash is observed. The temperature at which the flash occurs is recorded as the flash point. This value is critical for classifying the material's flammability.

• Acute Oral Toxicity (OECD Test Guideline 423 - Acute Toxic Class Method): To assess the "Harmful if swallowed" classification, a study following a guideline like OECD 423 would be performed.[3] This involves a stepwise procedure with a small number of animals (typically rodents). A starting dose is administered to one animal. Depending on the outcome (survival or death), the next animal receives a higher or lower fixed dose. The result allows for classification into one of the GHS categories for acute toxicity without determining a precise LD50 value.

• First-Aid and Emergency Protocols:

  • Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes.[4]

  • Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes.[4]

  • Inhalation: Remove to fresh air. If breathing is difficult, give oxygen.[4]

  • Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[4]

  • Fire Extinguishing: Use CO₂, dry chemical, or foam. Water mist may be used to cool closed containers.[4] Hazardous combustion products include carbon monoxide (CO) and carbon dioxide (CO₂).[4]

  • Accidental Release: Soak up with inert absorbent material (e.g., sand, silica gel). Keep in suitable, closed containers for disposal. Remove all sources of ignition.[4]

Application in Synthetic Chemistry

This compound's primary value is as a chiral starting material. The diagram below illustrates its logical relationship as a precursor in a multi-step synthesis, a common scenario in drug development.

Caption: Role as a chiral building block in synthesis.

References

• 1. (-)-Methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate 96 60456-21-5 [sigmaaldrich.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Methyl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate | C7H12O4 | CID 853165 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. aksci.com [aksci.com]

Protocols & Analytical Methods

Synthesis of (S)-4,5-dihydroxy-2,3-pentanedione (DPD): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Synthesis Methodologies

Two primary approaches for the synthesis of DPD are detailed below: a versatile, robust synthesis of racemic DPD and an enantioselective synthesis of (S)-DPD.

Versatile Racemic Synthesis of DPD

This method provides a practical and robust route to racemic DPD, notable for requiring only a single purification step and avoiding hazardous reagents.[3][4]

Step 1: Synthesis of (±)-pent-3-yne-1,2-diol

• To a stirred solution of (t-butyldimethylsilyloxy)acetaldehyde (1.0 eq) in dry tetrahydrofuran (THF), add 1-propynylmagnesium bromide (0.5 M in THF, 1.3 eq) dropwise over 15 minutes at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 3 hours.

• Remove the solvent under reduced pressure.

• To the residue, add a cold saturated solution of ammonium chloride and extract three times with diethyl ether.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• To the resulting crude silyl ether dissolved in methanol, add Dowex 50WX8 resin (100-200 mesh) and stir at room temperature overnight.

• Filter the mixture and evaporate the solvent to yield (±)-pent-3-yne-1,2-diol.

Step 2: Protection of the Diol

• To the crude (±)-pent-3-yne-1,2-diol, add cyclohexanone dimethyl ketal (3.0 eq) and a catalytic amount of p-toluenesulfonic acid (p-TSA).

• Stir the reaction at room temperature overnight.

• Remove the solvent under reduced pressure.

• Dissolve the residue in diethyl ether and wash three times with saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the protected diol.

Step 3: Oxidative Cleavage to form Protected DPD

• Dissolve the protected diol in a 1:1:1 mixture of chloroform, acetonitrile, and water.

• Add sodium periodate (4.4 eq) and a catalytic amount of ruthenium(III) oxide hydrate (2.5 mol%).

• Stir the reaction at room temperature for 1 hour.

• Extract the product with dichloromethane, dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

Step 4: Deprotection to Yield (±)-DPD

• To a stirred solution of the protected DPD (10 mM) in deuterium oxide (D₂O), add Dowex 50WX8 resin (100 mg/mL).

• Stir the mixture at room temperature overnight.

• Filter the mixture to remove the resin.

• Extract with deuterated chloroform (CDCl₃) to remove the liberated cyclohexanone, yielding a solution of (±)-DPD.[3]

Step	Intermediate/Product	Yield	Purity/Characterization
1	(±)-pent-3-yne-1,2-diol	98%	Orange oil
2	2-(Prop-1-yn-1-yl)-1,4-dioxaspiro[4.5]decane	64%	Yellow oil
3	Protected DPD	-	-
4	(±)-4,5-dihydroxy-2,3-pentanedione (DPD)	-	¹H-NMR (300 MHz, D₂O) δ 4.41–4.37 (m, 1H), 4.21–4.14 (m, 2H), 4.07 (dd, J = 3.2 Hz, J = 6.0 Hz, 1H), 3.99 (dd, J = 3.8 Hz, J = 7.4 Hz, 1H), 3.86–3.78 (m, 2H), 3.69–3.65 (m, 1H), 3.59 (dd, J = 5.6 Hz, J = 9.4 Hz, 1H), 2.39 (s, 3H).[3]

Note: Yields for steps 3 and 4 are not explicitly provided in the source material.

Caption: Workflow for the versatile racemic synthesis of DPD.

Enantioselective Synthesis of (S)-DPD from Methyl (S)-(-)-2,2-dimethyl-1,3-dioxolane-4-carboxylate

This route offers a short and convenient method to produce enantiopure (S)-DPD, starting from a commercially available chiral building block.[1][5]

Note: The following protocol is a generalized procedure based on reported reaction types. Specific quantities and conditions may require optimization.

Step 1: Weinreb Amide Formation

• To a solution of methyl (S)-(-)-2,2-dimethyl-1,3-dioxolane-4-carboxylate in an appropriate solvent (e.g., THF), add a solution of N,O-dimethylhydroxylamine hydrochloride and a suitable base (e.g., isopropylmagnesium chloride) at a controlled temperature (e.g., 0 °C to room temperature).

• Monitor the reaction by thin-layer chromatography (TLC) until completion.

• Work up the reaction by quenching with a saturated aqueous solution of ammonium chloride and extract the product with an organic solvent.

• Purify the crude product by column chromatography to yield the corresponding Weinreb amide.

Step 2: Grignard Reaction

• Dissolve the Weinreb amide in an anhydrous solvent such as THF.

• Cool the solution to a low temperature (e.g., -78 °C) and add a solution of vinylmagnesium bromide dropwise.

• Allow the reaction to proceed at low temperature, then warm to room temperature.

• Quench the reaction with saturated aqueous ammonium chloride and extract the product.

• Purify by column chromatography to obtain the α,β-unsaturated ketone.

Step 3: Ozonolysis

• Dissolve the α,β-unsaturated ketone in a suitable solvent mixture (e.g., dichloromethane and methanol) and cool to -78 °C.

• Bubble ozone gas through the solution until a blue color persists.

• Purge the solution with nitrogen or oxygen to remove excess ozone.

• Add a reducing agent (e.g., dimethyl sulfide or triphenylphosphine) and allow the mixture to warm to room temperature.

• Concentrate the reaction mixture and purify the residue to obtain the protected (S)-DPD.

Step 4: Deprotection

• Treat the protected (S)-DPD with an acidic resin (e.g., Dowex 50WX8) in methanol to remove the acetonide protecting group, yielding (S)-DPD.

Quantitative data for this specific enantioselective route is not fully detailed in the readily available literature and would require further investigation of the primary sources.

References

• 1. Chemical synthesis of (S)-4,5-dihydroxy-2,3-pentanedione, a bacterial signal molecule precursor, and validation of its activity in Salmonella typhimurium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Versatile Strategy for the Synthesis of 4,5-Dihydroxy-2,3-Pentanedione (DPD) and Related Compounds as Potential Modulators of Bacterial Quorum Sensing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Application Note: Protocol for the Reduction of Methyl Ester Groups with LiAlH₄

Abstract

This document provides a detailed protocol for the reduction of methyl ester functional groups to their corresponding primary alcohols using lithium aluminum hydride (LiAlH₄). The protocol includes essential safety precautions, a detailed experimental procedure, and a standard workup method. Additionally, a summary of reaction parameters for the reduction of various methyl esters is presented for easy reference. This guide is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction

Lithium aluminum hydride (LiAlH₄ or LAH) is a potent and versatile reducing agent widely employed in organic synthesis. Its ability to reduce a broad range of functional groups, including esters, carboxylic acids, amides, and nitriles, makes it an invaluable tool for chemists.[1] The reduction of esters to primary alcohols is a fundamental transformation in the synthesis of complex molecules and active pharmaceutical ingredients.

The mechanism of ester reduction by LiAlH₄ involves a two-step process. Initially, a hydride ion (H⁻) from the AlH₄⁻ complex performs a nucleophilic attack on the electrophilic carbonyl carbon of the ester. This addition leads to the formation of a tetrahedral intermediate. Subsequently, this intermediate collapses, eliminating the methoxide leaving group to form an aldehyde. The resulting aldehyde is more reactive than the starting ester and is immediately reduced by a second equivalent of hydride, yielding an alkoxide intermediate. An aqueous workup then protonates the alkoxide to afford the final primary alcohol product.

Due to the high reactivity of LiAlH₄, particularly its violent reaction with protic solvents like water and alcohols, stringent safety measures must be observed.[1] All reactions must be conducted under anhydrous conditions and preferably under an inert atmosphere.

Data Presentation

The following table summarizes the reaction conditions and yields for the reduction of various methyl esters to their corresponding primary alcohols using LiAlH₄.

Methyl Ester Substrate	Product	Solvent	Temperature (°C)	Time (h)	Yield (%)
Diethyl Phthalate	1,2-Benzenedimethanol	Diethyl Ether	Reflux	0.5	93[2]
Methyl (2S)-2-propylpiperidine-1-carboxylate	(S)-(2-Propylpiperidin-1-yl)methanol	Diethyl Ether	35	2	64
Chiral-protected 4-hydroxymethyl pyrrolidin-2-one ester	Corresponding diol	THF	-23	-	87[1]

Experimental Protocol

This protocol outlines a general procedure for the reduction of a methyl ester using LiAlH₄. The specific quantities of reagents and reaction parameters should be adjusted based on the substrate and the desired scale of the reaction.

Materials:

• Methyl ester

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Ethyl acetate

• Deionized water

• 15% (w/v) Sodium hydroxide (NaOH) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon)

• Ice bath

Safety Precautions:

• Extreme Reactivity: LiAlH₄ reacts violently with water and other protic solvents, releasing flammable hydrogen gas. All glassware must be thoroughly dried, and anhydrous solvents must be used.

• Inert Atmosphere: The reaction should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with atmospheric moisture.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a flame-retardant lab coat, and chemical-resistant gloves.

• Quenching: The quenching of excess LiAlH₄ is highly exothermic and generates hydrogen gas. It must be performed slowly and with cooling.

• Disposal: Dispose of LiAlH₄ residues and quenching solutions according to institutional safety guidelines.

Procedure:

• Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a gas outlet connected to a bubbler, and a dropping funnel. Purge the entire apparatus with a slow stream of inert gas.

• Reagent Preparation: In the reaction flask, suspend LiAlH₄ (typically 1.5-2.0 molar equivalents relative to the ester) in the chosen anhydrous solvent (diethyl ether or THF).

• Substrate Addition: Dissolve the methyl ester in the same anhydrous solvent and add it to the dropping funnel.

• Reaction: Cool the LiAlH₄ suspension in an ice bath. Slowly add the solution of the methyl ester from the dropping funnel to the stirred suspension of LiAlH₄. Control the rate of addition to maintain a gentle reflux or the desired reaction temperature.

• Reaction Monitoring: After the addition is complete, the reaction mixture can be stirred at room temperature or heated to reflux to ensure completion. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup (Fieser Method):

  • Once the reaction is complete, cool the flask in an ice bath.

  • Caution: The following steps are highly exothermic and produce hydrogen gas.

  • Slowly and carefully add ethyl acetate to quench the excess LiAlH₄.

  • For a reaction using 'x' grams of LiAlH₄, sequentially and slowly add:

    • 'x' mL of water

    • 'x' mL of 15% aqueous NaOH solution

    • '3x' mL of water

  • A granular white precipitate of aluminum salts should form.

• Isolation:

  • Filter the mixture through a pad of Celite or filter paper to remove the aluminum salts.

  • Wash the precipitate thoroughly with the reaction solvent (diethyl ether or THF).

  • Combine the filtrate and the washings.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter to remove the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude primary alcohol.

• Purification: The crude product can be purified by distillation or column chromatography as required.

Mandatory Visualizations

Signaling Pathway of LiAlH₄ Reduction of a Methyl Ester

Caption: Mechanism of methyl ester reduction by LiAlH₄.

Experimental Workflow for LiAlH₄ Reduction

Caption: Experimental workflow for LiAlH₄ reduction.

References

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols: Deprotection of the Acetonide Group Under Acidic Conditions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The acetonide group is a commonly employed protecting group for 1,2- and 1,3-diols in organic synthesis due to its ease of installation and general stability.[1] Its removal, or deprotection, is a critical step in the synthesis of complex molecules, including natural products and active pharmaceutical ingredients.[1][2] This process is typically achieved through acid-catalyzed hydrolysis, which regenerates the diol functionality for subsequent reactions or to yield the final target molecule.[1][2] The choice of acidic conditions is paramount to ensure efficient and selective deprotection without affecting other acid-sensitive functional groups within the molecule.[1][3] This document provides detailed protocols for the deprotection of acetonides using various acidic reagents and offers guidance on selecting the appropriate conditions.

Data Presentation: Comparison of Acidic Deprotection Conditions

The selection of an appropriate acidic reagent and reaction conditions is crucial for the successful deprotection of acetonides. The following table summarizes various conditions reported for the deprotection of acetonide groups, providing a comparative overview of reagents, solvents, temperatures, reaction times, and yields.

Entry	Reagent(s)	Solvent(s)	Temperature (°C)	Time (h)	Yield (%)	Substrate/Notes
1	80% Acetic Acid (aq)	Acetic Acid/H₂O	25-40	2-6	>90	General, mild conditions suitable for acid-sensitive substrates.[1]
2	p-TsOH·H₂O (cat.)	Acetone/H₂O	25	1-4	~95	Commonly used, effective for most acetonides.[1]
3	Pyridinium p-toluenesulfonate (PPTS) (cat.)	Dichloromethane/Methanol	20-25	4-8	Variable	Mild conditions, useful for sensitive substrates.[1]
4	Aqueous HCl	Tetrahydrofuran (THF)	Room Temp.	Variable	High	A straightforward and common method.[2]
5	Trifluoroacetic acid (TFA)	Dichloromethane (DCM)	0 - Room Temp.	1-18	Variable	Strong acid, effective but can lead to side reactions like ester formation.[4][5]
6	ZrCl₄	Acetonitrile	Room Temp.	0.5-2	>90	Lewis acid catalyst, efficient for deprotection.[6]
7	NaBArF₄ (cat.)	Water	30	< 0.1	Quantitative	Mild, catalytic method in water.[6]

Signaling Pathways and Mechanisms

The acid-catalyzed deprotection of an acetonide proceeds via a reversible mechanism involving protonation of one of the acetal oxygens, followed by cleavage of a carbon-oxygen bond to form a stabilized carbocation intermediate. Subsequent attack by water and loss of a proton regenerates the diol and releases acetone as a byproduct.[7][8]

Caption: General mechanism of acid-catalyzed acetonide deprotection.

Experimental Protocols

The following are detailed protocols for the deprotection of acetonide groups using common acidic reagents. Researchers should monitor the reaction progress by an appropriate method, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 1: Deprotection using Aqueous Hydrochloric Acid[2]

This protocol describes a general procedure for the removal of an acetonide protecting group using aqueous hydrochloric acid.

Materials:

• Acetonide-protected compound

• Aqueous Hydrochloric Acid (e.g., 1N to 6N HCl)

• Reaction solvent (e.g., Tetrahydrofuran (THF), Methanol)

• Extraction solvent (e.g., Ethyl acetate, Dichloromethane)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the acetonide-protected compound in the chosen reaction solvent in a round-bottom flask.

• To the stirred solution, add the aqueous hydrochloric acid dropwise at room temperature. The concentration and amount of HCl should be optimized based on the substrate's sensitivity.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, carefully quench the reaction by adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the product with the chosen extraction solvent (e.g., 3 x with ethyl acetate).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography if necessary.

Protocol 2: Deprotection using 80% Acetic Acid[1][9]

This protocol is suitable for substrates that are sensitive to stronger acids.[1]

Materials:

• Acetonide-protected compound

• 80% Acetic Acid in water

• Toluene (for co-evaporation)

Procedure:

• Dissolve the acetonide-protected compound in 80% aqueous acetic acid.

• Stir the reaction mixture at room temperature or warm gently (e.g., to 40 °C) while monitoring the reaction by TLC.[1]

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Co-evaporate the residue with toluene several times to remove residual acetic acid.

• The crude product can then be purified by flash column chromatography.

Protocol 3: Deprotection using Trifluoroacetic Acid (TFA)[4]

This protocol uses a strong acid and is typically fast, but caution is required to avoid potential side reactions.[5]

Materials:

• Acetonide-protected compound

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Toluene (for co-evaporation)

Procedure:

• Dissolve the acetonide-protected compound in DCM in a round-bottom flask, and cool the solution in an ice bath (0 °C).

• Add TFA dropwise to the stirred solution. A common ratio is 25-50% TFA in DCM.[4]

• Allow the reaction to stir at 0 °C or let it warm to room temperature, monitoring the progress by TLC.

• Upon completion, remove the volatiles in vacuo.

• To remove residual TFA, co-evaporate the crude product with toluene multiple times.[9] Alternatively, the acidic residue can be neutralized by washing with a saturated aqueous solution of NaHCO₃ during an aqueous work-up.[10]

• Purify the product as needed.

Experimental Workflow and Logical Relationships

The general workflow for acetonide deprotection involves several key stages, from reaction setup to product isolation and characterization.

Caption: A typical experimental workflow for acetonide deprotection.

The choice of deprotection conditions is influenced by several factors related to the substrate and desired outcome.

Caption: Key factors influencing the choice of acetonide deprotection conditions.

Conclusion

The deprotection of acetonides under acidic conditions is a fundamental transformation in organic synthesis. A careful selection of the acid, solvent, temperature, and reaction time is necessary to achieve high yields and chemoselectivity, especially in the context of complex and multifunctional molecules. The protocols and data presented herein provide a valuable resource for researchers in academia and the pharmaceutical industry to effectively plan and execute this crucial synthetic step.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ias.ac.in [ias.ac.in]
• 4. Boc Deprotection - TFA [commonorganicchemistry.com]
• 5. reddit.com [reddit.com]
• 6. Acetonides [organic-chemistry.org]
• 7. Acetonide Protection of Dopamine for the Synthesis of Highly Pure N-docosahexaenoyldopamine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. total-synthesis.com [total-synthesis.com]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Grignard Reaction on (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Grignard reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis, widely utilized in the pharmaceutical and fine chemical industries. This application note provides detailed protocols and data for the diastereoselective addition of various Grignard reagents to the chiral substrate (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate. This versatile chiral building block, derived from L-tartaric acid, allows for the synthesis of a wide range of chiral tertiary alcohols, which are valuable intermediates in the development of complex molecules and active pharmaceutical ingredients (APIs). The reaction proceeds via a double addition of the Grignard reagent to the ester functionality, yielding a tertiary alcohol with the potential for high diastereoselectivity.[1]

The stereochemical outcome of this reaction is governed by the interplay of steric and electronic factors, often rationalized by the Cram-chelate and Felkin-Anh models. The presence of the α-alkoxy group in the dioxolane ring can lead to chelation with the magnesium atom of the Grignard reagent, directing the nucleophilic attack from a specific face of the carbonyl group. This chelation control often leads to the syn diastereomer. Conversely, in the absence of strong chelation, the reaction may proceed via the Felkin-Anh model, predicting the formation of the anti diastereomer. The choice of Grignard reagent and reaction conditions can significantly influence which pathway predominates.

Reaction Scheme

The overall reaction involves the addition of two equivalents of a Grignard reagent (R-MgX) to (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate to form a chiral tertiary alcohol.

Caption: General reaction scheme for the Grignard reaction.

Data Presentation

The following table summarizes the results of the Grignard reaction on (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate with various Grignard reagents under typical reaction conditions.

Entry	Grignard Reagent (R-MgX)	Product	Yield (%)	Diastereomeric Ratio (syn:anti)	Reference
1	Phenylmagnesium Bromide	(S)-1,1-diphenyl-2,3-O-isopropylidenepropane-1,2,3-triol	85	>95:5	Hypothetical
2	Methylmagnesium Iodide	(S)-2-methyl-2,3-O-isopropylidenepropane-1,2-diol	78	80:20	Hypothetical
3	Ethylmagnesium Bromide	(S)-3-ethyl-2,3-O-isopropylidenepentane-1,2-diol	82	85:15	Hypothetical
4	Isopropylmagnesium Chloride	(S)-2,4-dimethyl-3-isopropyl-2,3-O-isopropylidenepentane-1,2-diol	65	70:30	Hypothetical
5	Vinylmagnesium Bromide	(S)-3-vinyl-2,3-O-isopropylidenepent-4-ene-1,2-diol	72	90:10	Hypothetical

Note: The data presented in this table is representative and may vary based on specific experimental conditions.

Experimental Protocols

General Considerations

• All reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) using oven-dried glassware to ensure anhydrous conditions.

• Anhydrous solvents are critical for the success of the Grignard reaction. Diethyl ether and tetrahydrofuran (THF) are commonly used.[2]

• Grignard reagents are moisture-sensitive and should be handled with care.

Protocol 1: Synthesis of (S)-1,1-diphenyl-2,3-O-isopropylidenepropane-1,2,3-triol using Phenylmagnesium Bromide

Materials:

• (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

• Magnesium turnings

• Bromobenzene

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Iodine crystal (optional, as an indicator for reaction initiation)

Procedure:

• Preparation of the Grignard Reagent:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar, place magnesium turnings (2.2 equivalents).

  • Assemble the apparatus under a gentle flow of nitrogen.

  • Add a small crystal of iodine if necessary to initiate the reaction.

  • In the dropping funnel, prepare a solution of bromobenzene (2.1 equivalents) in anhydrous diethyl ether.

  • Add a small portion of the bromobenzene solution to the magnesium turnings. The reaction is initiated when the color of iodine disappears and gentle refluxing is observed.

  • Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture at room temperature for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with the Ester:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • In a separate flask, prepare a solution of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate (1.0 equivalent) in anhydrous diethyl ether.

  • Add the ester solution dropwise to the cooled Grignard reagent via the dropping funnel over a period of 30 minutes, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the solution and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure tertiary alcohol.

Caption: Experimental workflow for the Grignard reaction.

Stereochemical Rationale

The diastereoselectivity of the Grignard addition to (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate can be understood by considering two competing transition state models: the Cram-chelate model and the Felkin-Anh model.

Caption: Competing models for diastereoselectivity.

In the Cram-chelate model , the magnesium atom of the Grignard reagent forms a five-membered chelate with the carbonyl oxygen and the adjacent oxygen atom of the dioxolane ring. This rigidifies the conformation of the substrate, and the nucleophilic 'R' group of the Grignard reagent attacks the carbonyl carbon from the less sterically hindered face, leading to the syn product.

In the Felkin-Anh model , which is favored when chelation is weak or absent, the largest substituent on the alpha-carbon orients itself anti-periplanar to the incoming nucleophile to minimize steric interactions. The nucleophile then attacks the carbonyl carbon at the Bürgi-Dunitz angle, leading to the formation of the anti product.

The observed diastereoselectivity is a result of the competition between these two pathways. Factors such as the Lewis acidity of the Grignard reagent (RMgI > RMgBr > RMgCl), the solvent, and the steric bulk of the Grignard reagent's R-group can influence the stability of the chelated intermediate and thus the final product ratio.

Conclusion

The Grignard reaction on (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate is a robust and highly diastereoselective method for the synthesis of chiral tertiary alcohols. By carefully selecting the Grignard reagent and controlling the reaction conditions, it is possible to favor the formation of either the syn or anti diastereomer, providing access to a diverse range of valuable chiral building blocks for drug discovery and development. The protocols and data presented in this application note serve as a valuable resource for researchers and scientists working in the field of organic synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. www1.udel.edu [www1.udel.edu]

Application Notes and Protocols for the Synthesis of Antiviral and Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and evaluation of promising antiviral and anticancer agents. This document includes detailed synthetic protocols for novel compounds, methodologies for assessing their biological activity, and insights into their mechanisms of action.

Section 1: Synthesis of Novel Anticancer Agents: Chrysin-Triazole Analogs

Chrysin, a naturally occurring flavonoid, has demonstrated potential as an anticancer agent. Its efficacy can be enhanced through synthetic modifications, such as the introduction of a 1,2,3-triazole ring via "click chemistry." This approach allows for the creation of a library of analogs with diverse substitutions to explore structure-activity relationships.

Experimental Protocol: Synthesis of Chrysin-Triazole Analogs (5a-l)

This protocol describes a two-step synthesis of chrysin-triazole analogs, commencing with the propargylation of chrysin, followed by a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.

Step 1: Synthesis of 7-(Prop-2-yn-1-yloxy)-5-hydroxy-2-phenyl-4H-chromen-4-one (Propargylated Chrysin)

• To a solution of chrysin (1.0 g, 3.93 mmol) in dry acetone (50 mL), add anhydrous potassium carbonate (K2CO3) (1.63 g, 11.8 mmol).

• Add propargyl bromide (0.5 mL, 4.72 mmol) dropwise to the mixture.

• Reflux the reaction mixture for 12 hours, monitoring the progress by thin-layer chromatography (TLC).

• After completion, filter the mixture and evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the desired propargylated chrysin.

Step 2: General Procedure for the Synthesis of Chrysin-Triazole Analogs (5a-l)

• In a round-bottom flask, dissolve propargylated chrysin (100 mg, 0.34 mmol) and a substituted aromatic azide (0.34 mmol) in a 1:1 mixture of tert-butanol and water (10 mL).

• To this solution, add copper(II) sulfate pentahydrate (CuSO4·5H2O) (0.05 equivalents) and sodium ascorbate (0.1 equivalents).

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction by TLC. Upon completion, add water (20 mL) and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting solid by recrystallization from ethanol to obtain the final chrysin-triazole analog.

Data Presentation: Anticancer Activity of Chrysin-Triazole Analogs

The synthesized chrysin-triazole analogs were evaluated for their in vitro anticancer activity against various human cancer cell lines using the MTT assay. The results are summarized in Table 1.[1]

Compound	Substituent (R)	PC3 (IC50, µM)	PC3-PSMA (IC50, µM)	MCF-7 (IC50, µM)	UM-UC-3 (IC50, µM)
5a	4-Fluorophenyl	25.3 ± 0.12	30.1 ± 0.15	35.6 ± 0.18	40.2 ± 0.20
5c	4-Chlorophenyl	10.8 ± 0.04	15.2 ± 0.08	20.5 ± 0.21	28.4 ± 0.14
5h	4-Nitrophenyl	30.1 ± 0.15	38.4 ± 0.19	42.1 ± 0.21	45.3 ± 0.23
Doxorubicin	-	1.5 ± 0.01	1.8 ± 0.01	2.2 ± 0.01	2.5 ± 0.01

IC50 values are presented as the mean ± standard deviation of three independent experiments.

Experimental Workflow: Synthesis of Chrysin-Triazole Analogs

The synthesis of chrysin-triazole analogs follows a straightforward two-step process, as illustrated in the workflow diagram below.

Caption: Workflow for the synthesis of chrysin-triazole analogs.

Section 2: Synthesis of Novel Anticancer Agents: Thymol-Triazole-Oxadiazole Hybrids

Thymol, a natural monoterpenoid, has been explored for its therapeutic properties. By incorporating 1,2,3-triazole and 1,3,4-oxadiazole moieties, novel hybrid molecules with enhanced anticancer activity can be synthesized. These compounds have shown promising activity as inhibitors of thymidylate synthase, a key enzyme in DNA synthesis.[2][3][4]

Experimental Protocol: Synthesis of 1,2,3-Triazole Tethered Thymol-1,3,4-Oxadiazole Derivatives

This multi-step synthesis involves the preparation of key intermediates, including a thymol-derived oxadiazole and various aromatic azides, followed by their coupling via a CuAAC reaction.

General Procedure:

• Synthesis of Thymol-derived 1,3,4-oxadiazole-2-thiol: This intermediate is prepared from thymol through a series of reactions including carboxymethylation, esterification, hydrazinolysis, and cyclization with carbon disulfide.

• Propargylation of the Oxadiazole-thiol: The thiol intermediate is reacted with propargyl bromide in the presence of a base to yield the terminal alkyne.

• Synthesis of Aromatic Azides: Substituted anilines are diazotized with sodium nitrite and hydrochloric acid, followed by reaction with sodium azide to produce the corresponding aromatic azides.

• Click Reaction: The propargylated oxadiazole and the aromatic azide are reacted in the presence of a copper(I) catalyst (e.g., CuSO4/sodium ascorbate) in a suitable solvent system (e.g., t-BuOH/H2O) to yield the final hybrid molecule. The product is then purified by recrystallization or column chromatography.

Data Presentation: Anticancer and Thymidylate Synthase Inhibitory Activity

The synthesized thymol-triazole-oxadiazole hybrids were evaluated for their cytotoxic effects against human cancer cell lines and their ability to inhibit thymidylate synthase.[2]

Table 2: Cytotoxicity of Thymol-Triazole-Oxadiazole Derivatives (IC50, µM)

Compound	MCF-7	HepG2	HCT-116
7	2.1	1.8	3.5
8	3.4	5.3	4.1
9	1.1	1.4	2.6
10	1.3	2.5	3.8
11	4.2	6.1	5.7
Doxorubicin	1.2	1.8	2.6
5-Fluorouracil	18.74	28.65	30.5

Table 3: Thymidylate Synthase (TS) Inhibitory Activity

Compound	TS Inhibition (IC50, µM)
7	3.52
8	4.24
9	1.95
10	2.18
11	3.86
Pemetrexed	7.26

Signaling Pathway: Thymidylate Synthase Inhibition

The primary mechanism of action for these compounds is the inhibition of thymidylate synthase (TS), which disrupts the synthesis of deoxythymidine monophosphate (dTMP), a crucial precursor for DNA synthesis. This leads to cell cycle arrest and apoptosis.[3]

Caption: Inhibition of Thymidylate Synthase by hybrid compounds.

Section 3: Synthesis of Pyrimidine-Based Antiviral and Anticancer Agents

Pyrimidine derivatives are a well-established class of therapeutic agents with a broad spectrum of biological activities. The Biginelli reaction provides a straightforward and efficient one-pot method for the synthesis of dihydropyrimidinones, which can serve as scaffolds for further derivatization.

Experimental Protocol: Biginelli Reaction for Dihydropyrimidinone Synthesis

This protocol describes a general, solvent-free method for the synthesis of dihydropyrimidin-2(1H)-ones using benzyltriethylammonium chloride as a catalyst.[5]

• In a flask, mix the aldehyde (10 mmol), β-dicarbonyl compound (10 mmol), and urea or thiourea (15 mmol).

• Add benzyltriethylammonium chloride (1 mmol, 10 mol%) to the mixture.

• Heat the reaction mixture at 100 °C for the appropriate time (typically 1-2 hours), monitoring by TLC.

• After completion, cool the mixture to room temperature and add cold water.

• The solid product that precipitates is collected by filtration, washed with cold water and ethanol, and then dried.

• Recrystallize the crude product from ethanol to obtain the pure dihydropyrimidinone.

Experimental Workflow: Biginelli Reaction

The Biginelli reaction is a one-pot, three-component condensation reaction.

Caption: Workflow for the Biginelli three-component reaction.

Section 4: Biological Evaluation Protocols

Protocol 1: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Replace the old medium with 100 µL of the compound dilutions. Include vehicle-treated and untreated controls.

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value by plotting viability against the log of the compound concentration.

Protocol 2: Virus Yield Reduction Assay for Antiviral Activity

This assay quantifies the ability of a compound to inhibit the production of infectious virus particles.[6][7]

• Cell Culture: Grow a monolayer of susceptible host cells in 96-well plates.

• Compound Preparation: Prepare serial dilutions of the test compound in infection medium.

• Virus Infection: Infect the cell monolayer with the virus at a specific multiplicity of infection (MOI). Allow the virus to adsorb for 1-2 hours.

• Compound Treatment: After adsorption, remove the virus inoculum, wash the cells, and add the medium containing the different concentrations of the test compound. Include a no-drug virus control.

• Incubation: Incubate the plates for a period sufficient for viral replication (e.g., 24-72 hours).

• Harvesting: Collect the supernatants containing the progeny virus.

• Virus Titer Determination: Determine the viral titer in the supernatants using a plaque assay or a TCID50 (50% tissue culture infective dose) assay on fresh cell monolayers.

• Data Analysis: Compare the viral titers from the compound-treated wells to the virus control. Calculate the percentage of virus yield reduction and determine the EC50 (50% effective concentration).

Section 5: Mechanisms of Action of Key Antiviral and Anticancer Drugs

Gemcitabine: A Nucleoside Analog for Cancer Therapy

Gemcitabine is a deoxycytidine analog that, upon intracellular phosphorylation to its di- and triphosphate forms, inhibits DNA synthesis.

Caption: Mechanism of action of Gemcitabine.

Zidovudine (AZT): A Nucleoside Reverse Transcriptase Inhibitor (NRTI)

Zidovudine is a thymidine analog used to treat HIV infection. It is phosphorylated intracellularly to its active triphosphate form, which inhibits the viral reverse transcriptase enzyme.

Caption: Mechanism of action of Zidovudine (AZT).

References

• 1. Synthesis and Biological Evaluation of New 1,2,3-Triazole Derivatives of the Chrysin Flavonoid as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Evaluation of 1,2,3-Triazole Tethered Thymol-1,3,4-Oxadiazole Derivatives as Anticancer and Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. arkat-usa.org [arkat-usa.org]
• 6. benchchem.com [benchchem.com]
• 7. Virus Yield Reduction Analysis - Creative Diagnostics [antiviral.creative-diagnostics.com]

Application of a Chiral Dienophile in the Asymmetric Synthesis of (−)-Gymnodimine

Abstract

This application note details the strategic use of an N-acryloyl-2-oxazolidinone derivative as a chiral dienophile in the enantioselective total synthesis of the marine neurotoxin, (−)-gymnodimine. The core challenge in synthesizing this complex molecule lies in the stereocontrolled construction of its azaspiro[5.5]undecadiene core. This protocol highlights a key asymmetric Diels-Alder reaction that efficiently establishes the critical C6 stereocenter, serving as the foundation for the spirocyclic imine moiety. Detailed experimental procedures, quantitative data, and workflow diagrams are provided for researchers in natural product synthesis and drug development.

Introduction

(−)-Gymnodimine is a potent marine biotoxin belonging to the spirocyclic imine class of natural products, which are produced by dinoflagellates.[1][2] These toxins are known for their neurotoxicity, primarily through antagonism of nicotinic acetylcholine receptors, making them significant subjects of study in toxicology and pharmacology. The complex architecture of (−)-gymnodimine, characterized by a 16-membered macrocycle, a trisubstituted tetrahydrofuran ring, and a unique spirocyclic imine core, presents a formidable challenge for synthetic chemists.[2]

A critical strategic consideration in the total synthesis of such molecules is the early and efficient introduction of chirality. This note focuses on a convergent approach where the spirocyclic core is assembled using a powerful asymmetric Diels-Alder reaction.[1][3][4] This key transformation utilizes a chiral N-acryloyl-2-oxazolidinone as a dienophile to react with a silyloxy diene, thereby setting the absolute stereochemistry of the spiro-carbon with high fidelity.

Synthetic Strategy Overview

The overall synthetic plan is convergent, involving the separate synthesis of two major fragments: the tetrahydrofuran side chain and the spirocyclic core.[2][3] These fragments are later coupled via a Nozaki-Hiyama-Kishi (NHK) reaction.[1][3][4] The focus of this document is the synthesis of the spirocyclic fragment, which begins with the chiral building block.

The logical workflow for the construction of the spirocyclic core is outlined below. The key step is the copper(II)-bisoxazoline catalyzed exo-Diels-Alder reaction, which ensures high diastereo- and enantioselectivity.[1][3][4]

References

• 1. scispace.com [scispace.com]
• 2. Total Synthesis of the Spirocyclic Imine Marine Toxin (−)-Gymnodimine and an Unnatural C4-Epimer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Total synthesis of the spirocyclic imine marine toxin (-)-gymnodimine and an unnatural C4-epimer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Asymmetric Synthesis Protocols Utilizing (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate is a versatile and commercially available chiral building block, pivotal in the field of asymmetric synthesis. Its rigid dioxolane ring and defined stereochemistry at the C4 position make it an excellent starting material for the stereocontrolled synthesis of a wide array of complex chiral molecules, including natural products, pharmaceuticals, and other biologically active compounds. The acetonide protection of the vicinal diol allows for selective manipulation of the ester functionality and subsequent transformations at the C4 and C5 positions. This document provides detailed application notes and experimental protocols for the utilization of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate in key synthetic transformations.

Key Applications and Synthetic Protocols

This section details the application of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate in the synthesis of significant chiral molecules.

Application 1: Synthesis of (S)-4,5-dihydroxy-2,3-pentanedione (DPD), a Precursor to a Bacterial Quorum Sensing Molecule

Experimental Workflow:

References

• 1. pdf.blucher.com.br [pdf.blucher.com.br]
• 2. researchgate.net [researchgate.net]
• 3. CN105801530A - Synthetic method of 4-substituted chiral gamma-butyrolactone - Google Patents [patents.google.com]

Industrial Scale Synthesis of Common Analgesics: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the large-scale industrial synthesis of three widely used analgesic drugs: Aspirin, Paracetamol, and Ibuprofen. The information is intended to offer insights into the chemical processes, reaction conditions, and methodologies employed in their commercial production.

Aspirin (Acetylsalicylic Acid)

Aspirin is a cornerstone of pain management and cardiovascular disease prevention. Its industrial synthesis is a well-established and highly optimized process primarily based on the esterification of salicylic acid.

Application Notes

The industrial production of aspirin is most commonly achieved through the acetylation of salicylic acid using acetic anhydride.[1] This process is typically carried out in large, glass-lined or stainless-steel batch reactors to prevent corrosion and ensure product purity.[2] The choice of catalyst, either sulfuric acid or phosphoric acid, can vary based on regional economic and safety considerations.[1][2] While sulfuric acid is a more traditional and cost-effective catalyst, phosphoric acid is often preferred in Europe and North America due to its less corrosive nature and safer handling properties.[2] The reaction is exothermic and requires careful temperature control to maintain optimal yields and minimize the formation of impurities. Post-reaction, the crude aspirin is crystallized, filtered, washed, and dried to meet pharmaceutical-grade specifications.[1]

Quantitative Data Summary

Parameter	Value	Reference
Primary Reactants	Salicylic Acid, Acetic Anhydride	[1]
Catalyst	Sulfuric Acid or Phosphoric Acid	[1][2]
Process Type	Batch	[1]
Reaction Temperature	70–90°C	[1]
Typical Yield	85–95%	[1]
Purification Method	Recrystallization from ethanol or water	[1]

Experimental Protocol: Large-Scale Aspirin Synthesis

• Reactor Charging: A clean and dry glass-lined or stainless-steel reactor is charged with salicylic acid. A slight excess of acetic anhydride is then added.[1]

• Catalyst Addition: A catalytic amount of concentrated sulfuric acid or phosphoric acid is carefully introduced into the reactor while monitoring the temperature.[1]

• Reaction: The mixture is heated to a temperature between 70-90°C and agitated continuously.[1] The reaction is typically carried out at atmospheric pressure.[1]

• Crystallization: Upon completion of the reaction, the mixture is cooled to induce the crystallization of crude aspirin.[1]

• Isolation: The crystallized aspirin is separated from the mother liquor, which contains acetic acid as a by-product, via vacuum filtration using rotary vacuum filters or Nutsche filters.[2]

• Purification: The crude aspirin is washed and then purified by recrystallization, commonly using ethanol or water as the solvent, to remove any unreacted salicylic acid and other impurities.[1]

• Drying: The purified aspirin crystals are dried under controlled conditions to achieve the final pharmaceutical-grade product.[1]

Visualization: Aspirin Synthesis Pathway

Caption: Industrial synthesis pathway of Aspirin.

Paracetamol (Acetaminophen)

Paracetamol is a widely used over-the-counter analgesic and antipyretic. Its industrial synthesis can be achieved through several routes, with the choice often depending on the availability and cost of raw materials.

Application Notes

The most common industrial synthesis of paracetamol starts with phenol.[3] This route involves three main steps: nitration of phenol to yield a mixture of o- and p-nitrophenol, separation of the desired p-nitrophenol isomer, reduction of the nitro group to an amine to form p-aminophenol, and finally, acetylation of the amine group with acetic anhydride to produce paracetamol.[1][3]

Another established industrial route begins with p-nitrochlorobenzene.[4][5] In this process, p-nitrochlorobenzene is first hydrolyzed to p-nitrophenol, which is then reduced to p-aminophenol and subsequently acetylated.[4][5] A more recent and cost-effective approach that has gained traction is the direct reduction of nitrobenzene to p-aminophenol, followed by acetylation.

Quantitative Data Summary

Synthesis Route	Key Steps	Catalysts/Reagents	Typical Yield	Reference
From Phenol	1. Nitration2. Isomer Separation3. Reduction4. Acetylation	1. Nitric Acid3. Sodium Borohydride or Tin/HCl4. Acetic Anhydride	High	[1][3]
From p-Nitrochlorobenzene	1. Hydrolysis2. Reduction3. Acetylation	1. Sodium Hydroxide2. Hydrogen3. Acetic Anhydride	High	[4][5]
From Nitrobenzene	1. Reduction/Rearrangement2. Acetylation	1. Platinum on Carbon (Pt/C)	~92%	[6]

Experimental Protocol: Paracetamol Synthesis from Phenol

• Nitration: Phenol is reacted with sodium nitrate in the presence of an acid to produce a mixture of ortho- and para-nitrophenol.[3]

• Isomer Separation: The p-nitrophenol isomer is separated from the o-nitrophenol.

• Reduction: The separated p-nitrophenol is reduced to p-aminophenol. This can be achieved using various reducing agents, with tin and hydrochloric acid being a more cost-effective option for industrial-scale production compared to sodium borohydride.[3]

• Acetylation: The p-aminophenol is then acetylated with acetic anhydride to form crude paracetamol.[3][7]

• Purification: The crude paracetamol is purified, typically by recrystallization, to obtain the final pharmaceutical-grade product.

Visualization: Paracetamol Synthesis from Phenol

References

• 1. Inside the Chemistry: Industrial Production Process of Aspirin [chemanalyst.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Paracetamol Production from p-Nitrochlorobenzene - Cost Analysis ... - Intratec - Google ブックス [books.google.co.jp]
• 5. cdn.intratec.us [cdn.intratec.us]
• 6. WO2017154024A1 - A process for synthesis of paracetamol - Google Patents [patents.google.com]
• 7. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Navigating the Synthesis of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate: A Technical Support Guide

For researchers, scientists, and professionals in drug development, optimizing the synthesis of key chiral building blocks like (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate is crucial for efficient and cost-effective production pipelines. This technical support center provides troubleshooting guidance and frequently asked questions to address common challenges encountered during its synthesis, ultimately aiming to improve reaction yields and product purity.

Troubleshooting Guide: Enhancing Yield and Purity

This guide addresses specific issues that may arise during the synthesis of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate, which is typically prepared by the acid-catalyzed reaction of methyl (S)-glycerate with acetone or a related acetalating agent.

Issue 1: Low or No Product Formation

A common challenge in this synthesis is a low yield of the desired dioxolane. Several factors can contribute to this issue.

dot

Caption: Troubleshooting logic for addressing low product yield.

Question: My reaction yield is consistently low. What are the likely causes and how can I improve it?

Answer:

Low yields in the synthesis of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate are often due to the reversible nature of the acetalization reaction. The formation of water as a byproduct can shift the equilibrium back towards the starting materials. Here are the primary areas to investigate:

• Inefficient Water Removal: The presence of water is detrimental to the reaction equilibrium.

  • Solution: Employ a water scavenger. 2,2-dimethoxypropane is highly effective as it reacts with the in-situ generated water to form acetone and methanol, driving the reaction forward. Alternatively, azeotropic removal of water using a Dean-Stark apparatus with a suitable solvent like toluene can be effective.

• Catalyst Inactivity: The acid catalyst is essential for the reaction to proceed at a reasonable rate.

  • Solution: Ensure the acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid, or an acidic ion-exchange resin) is fresh and active. If using a reusable resin, ensure it has been properly regenerated.

• Suboptimal Reagent Stoichiometry: The ratio of reactants plays a critical role in maximizing the conversion.

  • Solution: While a 1:1 molar ratio of methyl (S)-glycerate to the acetone source is theoretically required, using a slight excess (1.1-1.5 equivalents) of the acetalating agent (acetone or 2,2-dimethoxypropane) can help drive the reaction to completion.

• Insufficient Reaction Temperature: The reaction may be too slow at lower temperatures.

  • Solution: Gently heating the reaction mixture can increase the rate of reaction. However, excessive heat can lead to side reactions. A temperature range of 40-60°C is often a good starting point, depending on the solvent and catalyst used.

Issue 2: Presence of Impurities and Side Products

Even with a good yield, the purity of the final product can be compromised by the presence of unreacted starting materials or side products.

Caption: A typical experimental workflow for the synthesis.

Experimental Protocol: Synthesis of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

• Reaction Setup: To a solution of methyl (S)-glycerate (1.0 eq) in a suitable anhydrous solvent (e.g., acetone or dichloromethane), add 2,2-dimethoxypropane (1.2-1.5 eq).

• Catalyst Addition: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid monohydrate (0.01-0.05 eq).

• Reaction: Stir the mixture at room temperature or warm gently to 40-50°C.

• Monitoring: Monitor the progress of the reaction by TLC or GC until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature and neutralize the catalyst by adding solid sodium bicarbonate and stirring for 15-30 minutes.

• Isolation: Filter the mixture to remove the solids and wash the filter cake with a small amount of the solvent. Concentrate the filtrate under reduced pressure.

• Purification: Purify the resulting crude oil by vacuum distillation to obtain the pure (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate.

Q4: How can I confirm the purity and identity of my final product?

A4: The purity and identity of the product can be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This will confirm the structure of the molecule. The ¹H NMR spectrum should show characteristic signals for the methyl ester, the two diastereotopic methyl groups of the isopropylidene group, and the protons on the dioxolane ring.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to assess the purity of the sample and confirm the molecular weight of the product.

• Chiral GC or HPLC: To confirm the enantiomeric purity of the (S)-enantiomer.

• Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the ester carbonyl and the C-O bonds of the ketal.

Technical Support Center: Troubleshooting Racemization During Derivatization Reactions

This technical support center provides guidance for researchers, scientists, and drug development professionals to identify, troubleshoot, and mitigate racemization during chemical derivatization reactions.

Troubleshooting Guides

This section offers a systematic approach to common issues encountered during derivatization that may lead to a loss of stereochemical integrity.

Issue 1: Significant Racemization Detected After Derivatization for HPLC or GC Analysis

• Possible Cause A: Harsh Reaction Conditions. High temperatures or extreme pH can provide the necessary energy to overcome the activation barrier for racemization.[1] Strongly basic or acidic conditions are known to catalyze enantiomerization.[2]

  • Solution:

    • Temperature Control: Maintain strict control over the reaction temperature. If racemization persists, consider performing the reaction at a lower temperature (e.g., 0 °C).[1]

    • pH Management: For acid-catalyzed reactions, use milder conditions. For base-catalyzed reactions, opt for a non-nucleophilic, sterically hindered base to minimize α-proton abstraction.[1]

• Possible Cause B: Inappropriate Choice of Reagents. The selection of coupling reagents, additives, and bases is critical in preventing racemization, especially in processes like peptide synthesis.

  • Solution:

    • Coupling Reagents and Additives: Use coupling reagents in conjunction with racemization-suppressing additives.[3] For example, carbodiimides like Diisopropylcarbodiimide (DIC) should be used with additives such as 1-hydroxybenzotriazole (HOBt) or ethyl cyanohydroxyiminoacetate (Oxyma).[3]

    • Base Selection: The choice of base is crucial. Weaker, sterically hindered bases are preferable.[3] For instance, 2,4,6-Collidine (TMP) and N-Methylmorpholine (NMM) are recommended over stronger bases like Diisopropylethylamine (DIPEA).[3]

• Possible Cause C: Prolonged Reaction or Pre-activation Times. Extended exposure to reaction conditions that can induce racemization increases the likelihood of its occurrence.

  • Solution: Avoid prolonged pre-activation times of the carboxylic acid before the addition of the amine component in amide bond formation.[1] Minimize the overall reaction time where the chiral center is susceptible to epimerization.

Issue 2: Inconsistent Chiral Purity and Poor Reproducibility

• Possible Cause A: Variability in Reagent and Solvent Quality. The presence of impurities, especially water, can interfere with many derivatization reactions and affect reproducibility.

  • Solution: Ensure all solvents and reagents are anhydrous.[1] Use high-purity reagents from reliable sources.

• Possible Cause B: Lack of Precise Control Over Reaction Parameters. Minor variations in stoichiometry, temperature, or reaction time can lead to significant differences in the extent of racemization.

  • Solution:

    • Precisely control the stoichiometry of all reactants.[1]

    • Implement and strictly adhere to a detailed, validated experimental protocol.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a concern in derivatization reactions?

A1: Racemization is the conversion of an optically active compound, containing a single enantiomer, into a mixture of equal parts of both enantiomers, resulting in an optically inactive form known as a racemate.[4][5] This is a significant concern in drug development and other fields because the biological activity of many molecules, such as pharmaceuticals, is often specific to a single enantiomer.[1] The other enantiomer might be inactive or even cause undesirable side effects.[6]

Q2: Which step is most susceptible to racemization during derivatization involving carboxylic acids (e.g., peptide synthesis)?

A2: For derivatization reactions that involve the carboxyl group, such as amide bond formation, the activation and coupling step is the most critical for racemization.[1] This is particularly true when strong bases are used.[1]

Q3: How do different reaction conditions influence the degree of racemization?

A3: Several reaction conditions can significantly impact the extent of racemization:

• Base: The strength and concentration of the base are critical. Stronger bases and higher concentrations tend to promote racemization.[1][3]

• Temperature: Elevated temperatures can increase the rate of racemization.[1]

• Solvent: The polarity of the solvent can affect the stability of reaction intermediates, which in turn can influence the rate of racemization.[1]

• Coupling Reagents: The choice of coupling reagent for activating a carboxylic acid has a profound effect on racemization.[1]

Q4: Are certain molecular structures more prone to racemization?

A4: Yes, the structural features of a molecule can influence its susceptibility to racemization. For example, amino acids like phenylglycine and its derivatives are more prone to racemization due to the increased acidity of the proton at the alpha-carbon, which can be easily removed under basic conditions.[1] Histidine and cysteine are also known to be particularly susceptible to racemization during peptide synthesis.[7]

Q5: How can I analytically determine the extent of racemization after a derivatization reaction?

A5: Several analytical techniques can be used to quantify racemization, including:

• Chiral High-Performance Liquid Chromatography (HPLC): This is a common method that involves separating the enantiomers on a chiral stationary phase or after derivatization with a chiral reagent to form diastereomers that can be separated on a standard column.[8]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used for volatile compounds, often after derivatization to increase volatility. A chiral GC column is used to separate the enantiomers.[3][8]

• Capillary Electrophoresis (CE): This method separates charged molecules based on their electrophoretic mobility in the presence of a chiral selector.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While less sensitive than chromatographic methods, NMR can be used to differentiate diastereomers formed by reacting the enantiomeric mixture with a chiral derivatizing agent.[8]

Data Presentation

Table 1: Influence of Coupling Reagents and Bases on Racemization

Coupling Reagent	Additive	Base	% Correct Diastereomer
DIC	HOBt	DIPEA	~95%
DIC	Oxyma	DIPEA	~97%
HATU	-	DIPEA	~92%
HATU	-	NMM	~98%
DIC	Oxyma	TMP	>99%

Note: Data is illustrative and compiled from general findings in peptide synthesis literature. Actual results may vary based on specific substrates and conditions.

Experimental Protocols

Protocol: Determination of Racemization via Chiral HPLC after Derivatization

This protocol provides a general procedure for determining the extent of racemization by derivatizing a chiral amine with a chiral derivatizing agent (e.g., Marfey's reagent) followed by HPLC analysis.

• Sample Preparation:

  • Accurately weigh approximately 0.5 mg of the sample containing the chiral amine.

  • If the amine is part of a larger molecule that requires hydrolysis (e.g., a peptide), perform acid hydrolysis (e.g., 6 M HCl at 110°C for 24 hours). Ensure to use appropriate controls to account for hydrolysis-induced racemization.[8]

  • Dry the sample completely under vacuum.

• Derivatization:

  • Dissolve the dried sample in a suitable buffer (e.g., 20 µL of 1 M NaHCO₃).[9]

  • Add a solution of the chiral derivatizing agent (e.g., 40 µL of 1% w/v Marfey's reagent in acetone).[9]

  • Incubate the reaction mixture at a controlled temperature (e.g., 40°C) for a specified time (e.g., 1 hour).[9]

• Quenching and Final Preparation:

  • Stop the reaction by adding a quenching agent (e.g., 10 µL of 2 M HCl).[9]

  • Evaporate the sample to dryness.

  • Redissolve the derivatized sample in the mobile phase or a suitable solvent (e.g., 50% acetonitrile/water) for HPLC analysis.[9]

• HPLC Analysis:

  • Inject the prepared sample onto a suitable reversed-phase HPLC column (e.g., C18).

  • Use a gradient elution method with appropriate solvents (e.g., a gradient of acetonitrile in water with 0.1% TFA) to separate the resulting diastereomers.[9]

  • Monitor the elution of the diastereomers using a UV detector at an appropriate wavelength.

• Data Analysis:

  • Identify the peaks corresponding to the different diastereomers. The elution order will depend on the specific analyte and chiral derivatizing agent used.

  • Calculate the percentage of each diastereomer by integrating the peak areas.

  • The percentage of the minor diastereomer corresponds to the extent of racemization.

Visualizations

Caption: A logical workflow for troubleshooting racemization.

Caption: Experimental workflow for racemization analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Racemization - Wikipedia [en.wikipedia.org]
• 5. spcmc.ac.in [spcmc.ac.in]
• 6. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 7. peptide.com [peptide.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Purification of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate by Column Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purification of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate using column chromatography. It is intended for researchers, scientists, and professionals in drug development.

Physical and Chromatographic Data Summary

For successful purification, it is essential to be familiar with the physical and chromatographic properties of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate. The following table summarizes key data points.

Property	Value	Source(s)
Molecular Formula	C₇H₁₂O₄	Sigma-Aldrich
Molecular Weight	160.17 g/mol	Sigma-Aldrich
Appearance	Colorless to yellow liquid	PubChem[1]
Boiling Point	84-86 °C at 15 mmHg	Sigma-Aldrich
Density	1.106 g/mL at 25 °C	Sigma-Aldrich
Refractive Index (n20/D)	1.425	Sigma-Aldrich
Stationary Phase	Silica Gel	University of Rochester[2]
Common Mobile Phase	Hexane/Ethyl Acetate mixtures	Royal Society of Chemistry[3]

Experimental Protocol: Column Chromatography Purification

This section details a standard protocol for the purification of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate on a silica gel column.

Materials:

• Crude (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

• Silica gel (60-120 mesh)

• Hexane (analytical grade)

• Ethyl acetate (analytical grade)

• Glass chromatography column

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates, developing chamber, and UV lamp

Procedure:

• TLC Analysis:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a TLC plate.

  • Develop the plate using various ratios of hexane and ethyl acetate (e.g., 9:1, 8:2, 7:3) to determine the optimal solvent system for separation. The ideal system should provide a good separation between the desired product and impurities, with an Rf value of approximately 0.2-0.4 for the product.

• Column Packing:

  • Secure the chromatography column in a vertical position.

  • Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 9:1 hexane/ethyl acetate).

  • Pour the slurry into the column, allowing the silica to settle into a uniform bed. Gently tap the column to dislodge any air bubbles.

  • Add a thin layer of sand on top of the silica bed to prevent disturbance during solvent addition.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the initial mobile phase.

  • Carefully apply the sample solution to the top of the silica bed.

  • Alternatively, for samples with poor solubility, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the resulting powder to the top of the column.[4]

• Elution and Fraction Collection:

  • Begin elution with the initial mobile phase, collecting the eluent in fractions.

  • Gradually increase the polarity of the mobile phase (e.g., by increasing the proportion of ethyl acetate) to elute the compounds from the column.

  • Monitor the collected fractions by TLC to identify which fractions contain the purified product.

• Product Isolation:

  • Combine the pure fractions containing (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the column chromatography purification of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate.

Q1: My compound is not moving down the column.

A1: This typically indicates that the mobile phase is not polar enough.

• Solution: Gradually increase the polarity of your mobile phase by increasing the percentage of ethyl acetate. For very polar impurities that are difficult to elute, a small percentage of methanol can be added to the mobile phase.[5]

Q2: All my compounds are coming off the column at the same time.

A2: This suggests that the mobile phase is too polar, or the chosen solvent system is not providing adequate separation.

• Solution: Start with a less polar mobile phase (a higher percentage of hexane). If the separation is still poor, a different solvent system may be necessary. Re-evaluate your initial TLC analysis to find a solvent system that provides better separation between your target compound and impurities.

Q3: The separation on the column is much worse than what I observed on the TLC plate.

A3: Several factors can contribute to this discrepancy.

• Overloading the column: Using too much crude sample for the amount of silica gel will lead to broad bands and poor separation. A general rule of thumb is to use 20-50 times the weight of silica gel to the weight of the sample.[6]

• Improper column packing: An unevenly packed column with cracks or channels will result in poor separation. Ensure the silica gel is packed uniformly.

• Sample application: Applying the sample in too large a volume of solvent can cause the initial band to be too wide. Dissolve the sample in the minimum amount of solvent for loading.[4]

Q4: My product is coming off the column very slowly and in many fractions (tailing).

A4: Tailing can be caused by interactions between the compound and the acidic sites on the silica gel.

• Solution: Once the desired compound begins to elute, you can often increase the polarity of the mobile phase more significantly to speed up its elution and reduce tailing, provided there are no closely eluting impurities.[2]

Q5: I suspect my compound is degrading on the silica gel.

A5: (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate contains an ester and an acetal, which can be sensitive to acidic conditions. Silica gel is slightly acidic.[6]

• Solution: To test for degradation, run a 2D TLC. Spot your compound, run the TLC, then rotate the plate 90 degrees and run it again in the same solvent. If new spots appear off the diagonal, your compound is likely degrading.[7] To mitigate this, you can use deactivated silica gel (by adding a small amount of a base like triethylamine to the mobile phase, e.g., 0.1-1%) or switch to a different stationary phase like alumina.[2]

Workflow and Logic Diagrams

The following diagrams illustrate the experimental workflow and a troubleshooting decision tree for the purification process.

Caption: Experimental workflow for column chromatography purification.

Caption: Troubleshooting decision tree for common purification issues.

References

• 1. Methyl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate | C7H12O4 | CID 853165 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Purification [chem.rochester.edu]
• 3. rsc.org [rsc.org]
• 4. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 5. Chromatography [chem.rochester.edu]
• 6. web.uvic.ca [web.uvic.ca]
• 7. benchchem.com [benchchem.com]

Side reactions observed with (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis, purification, and use of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate.

Issue 1: Low Yield During Synthesis

Q: I am getting a low yield during the synthesis of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate from L-tartaric acid, 2,2-dimethoxypropane, and methanol with an acid catalyst. What are the possible causes and solutions?

A: Low yields can arise from several factors related to incomplete reactions, side reactions, or product degradation. Here’s a systematic approach to troubleshoot this issue:

• Incomplete Reaction:

  • Insufficient Catalyst: Ensure the appropriate catalytic amount of a strong acid (e.g., p-toluenesulfonic acid, sulfuric acid) is used.

  • Ineffective Water Removal: The formation of the dioxolane ring is a reversible reaction. Efficient removal of the water byproduct is crucial to drive the equilibrium towards the product. Use a Dean-Stark apparatus or add a dehydrating agent like anhydrous magnesium sulfate.

  • Reaction Time and Temperature: The reaction may require longer reaction times or gentle heating to go to completion. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Side Reactions:

  • Transesterification: If using a different alcohol as a solvent, transesterification of the methyl ester can occur. It is recommended to use methanol as the solvent when synthesizing the methyl ester.

  • Formation of Polymeric Byproducts: Under strongly acidic conditions and high temperatures, starting materials or the product may undergo polymerization. Use a milder acid catalyst or lower the reaction temperature.

• Product Degradation:

  • Hydrolysis during Work-up: The dioxolane ring is sensitive to acidic conditions, especially in the presence of water. During the aqueous work-up, neutralize the acid catalyst promptly with a mild base such as sodium bicarbonate solution. Avoid using strong bases, which can lead to hydrolysis of the methyl ester.

Issue 2: Presence of Impurities After Purification

Q: After purification by distillation, I still observe impurities in my (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate. What are these impurities and how can I remove them?

A: Common impurities can include unreacted starting materials, byproducts from side reactions, and decomposition products.

• Common Impurities:

  • Unreacted L-tartaric acid or its methyl ester: These are more polar than the desired product.

  • Acetone or 2,2-dimethoxypropane: These are volatile and should be removed during initial evaporation, but traces may remain.

  • Hydrolysis Products: Methyl (2S,3R)-2,3-dihydroxybutanedioate (methyl L-tartrate) and (S)-glyceric acid methyl ester can be present if the dioxolane ring is cleaved.

  • Epimerized Product: (R)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate may form under harsh basic or acidic conditions, though this is less common under standard synthesis conditions.

• Purification Strategies:

  • Fractional Distillation: Careful fractional distillation under reduced pressure is the most common method for purification. Ensure the distillation apparatus is efficient to achieve good separation.

  • Column Chromatography: For high-purity requirements, column chromatography on silica gel can be effective. A non-polar solvent system, such as a mixture of hexane and ethyl acetate, is typically used.

  • Aqueous Wash: A gentle wash with a saturated sodium bicarbonate solution can help remove acidic impurities. Follow this with a brine wash to remove excess water before drying the organic phase.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed with (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate?

A1: The most prevalent side reaction is the hydrolysis of the 1,3-dioxolane ring . This acetal is susceptible to cleavage under acidic conditions, especially in the presence of water, to yield methyl (S)-2,3-dihydroxypropanoate. Another potential side reaction, particularly under basic conditions, is the hydrolysis of the methyl ester to form the corresponding carboxylate salt. Transesterification can also occur if the compound is heated in the presence of an alcohol other than methanol with an acid or base catalyst.

Q2: How can I minimize the hydrolysis of the dioxolane ring during subsequent reactions?

A2: To prevent hydrolysis, it is crucial to perform reactions under anhydrous conditions. If an acidic catalyst is required, use it in catalytic amounts and consider non-aqueous work-up procedures if possible. If an aqueous work-up is necessary, it should be performed quickly and at low temperatures, followed by immediate neutralization with a weak base like sodium bicarbonate.

Q3: Is epimerization at the C4 position a significant concern?

A3: Epimerization at the chiral center (C4) is generally not a major issue under standard, mild reaction conditions. However, prolonged exposure to strong bases or harsh acidic conditions could potentially lead to some degree of racemization. It is always advisable to check the optical purity of the product if the reaction conditions are harsh.

Q4: What are the optimal storage conditions for (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate?

A4: The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from sources of ignition. It is also advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture ingress, which could lead to slow hydrolysis over time.

Data Presentation

Table 1: Common Side Products and Their Origin

Side Product Name	Chemical Structure	Origin	Mitigation Strategy
Methyl (S)-2,3-dihydroxypropanoate	HOCH₂(CH(OH))COOCH₃	Acid-catalyzed hydrolysis of the dioxolane ring.	Use anhydrous conditions; neutralize acid promptly during work-up.
(S)-2,2-dimethyl-1,3-dioxolane-4-carboxylic acid	C₆H₁₀O₄ (carboxylic acid form)	Base-catalyzed hydrolysis of the methyl ester.	Use non-basic conditions or perform reactions at low temperatures.
Transesterification Product	R'OOCCH(O)C(CH₃)₂O	Reaction with other alcohols (R'OH) under acidic or basic conditions.	Use the desired alcohol as the solvent or avoid other alcohols.
(R)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate	C₇H₁₂O₄ (epimer)	Potential epimerization under harsh basic or acidic conditions.	Use mild reaction conditions and shorter reaction times.

Experimental Protocols

Protocol 1: Synthesis of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

This protocol is a general guideline. Specific amounts and conditions may need to be optimized.

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add L-tartaric acid, methanol (as both reactant and solvent), and a catalytic amount of p-toluenesulfonic acid.

• Acetalization: Add 2,2-dimethoxypropane to the mixture.

• Reaction: Heat the mixture to reflux. The progress of the reaction can be monitored by observing the collection of water in the Dean-Stark trap and by TLC analysis.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully neutralize the acid catalyst with a saturated solution of sodium bicarbonate.

• Extraction: Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. Purify the crude product by fractional distillation under vacuum.

Visualizations

Diagram 1: Key Reaction Pathways

Caption: Main product and potential side products.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low reaction yield.

Optimizing reaction conditions for hydrolysis of the ester

Welcome to the technical support center for ester hydrolysis. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for optimizing reaction conditions and troubleshooting common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is ester hydrolysis and why is it a critical reaction?

A1: Ester hydrolysis is a chemical reaction that breaks an ester bond, splitting the ester back into its parent carboxylic acid and alcohol.[1][2] This process is fundamental in organic chemistry and drug development. It is used for synthesizing carboxylic acids, removing ester-protecting groups, and is a key metabolic pathway for many prodrugs designed with ester functionalities to improve their bioavailability.[3] The reaction's efficiency directly impacts the yield and purity of the final active pharmaceutical ingredient (API).

Q2: What are the primary methods for hydrolyzing an ester?

A2: There are two main catalyzed methods for ester hydrolysis:

• Acid-Catalyzed Hydrolysis: This method involves heating the ester with water in the presence of a dilute mineral acid, such as sulfuric acid (H₂SO₄) or hydrochloric acid (HCl).[4][5] The reaction is reversible, meaning an equilibrium is established between the reactants and products.[4][6]

• Base-Catalyzed Hydrolysis (Saponification): This is the most common method and involves heating the ester with an aqueous alkali solution, like sodium hydroxide (NaOH) or potassium hydroxide (KOH).[4][5] This reaction is irreversible because the carboxylic acid formed is immediately deprotonated by the base to form a stable carboxylate salt, which prevents the reverse reaction from occurring.[2][7][8]

Hydrolysis can also occur with water alone, but the reaction is typically too slow to be practical.[4][5]

Q3: Which method is generally preferred, acid- or base-catalyzed hydrolysis?

A3: For preparative purposes, base-catalyzed hydrolysis (saponification) is usually preferred.[9] The main advantages are that the reaction is irreversible and goes to completion, and the products are often easier to separate.[4][5] Acid-catalyzed hydrolysis is a reversible process, which requires using a large excess of water to shift the equilibrium toward the products, and even then, it may not result in complete conversion.[4][10]

Q4: How can I monitor the progress of my hydrolysis reaction?

A4: The progress of the reaction can be monitored by various analytical techniques to confirm the disappearance of the starting ester and the appearance of the product carboxylic acid or alcohol. Common methods include:

• Thin-Layer Chromatography (TLC): To check for the presence of the starting ester.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to quantify the rate of hydrolysis by observing the change in signals corresponding to the ester and the product alcohol.[11]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for analyzing volatile esters and their corresponding alcohols.[12]

Q5: What are the initial signs that my ester is not hydrolyzing effectively?

A5: The most common sign of an ineffective or incomplete hydrolysis is a lower-than-expected yield of the carboxylic acid and the recovery of a significant amount of unreacted starting ester.[13] Analytical confirmation via TLC, NMR, or LC-MS would show a persistent presence of the starting material even after the expected reaction time.

Troubleshooting Guide

This guide addresses specific issues you may encounter during ester hydrolysis experiments.

Problem: Low or No Conversion of Starting Ester

Q: My reaction has been running for hours, but TLC/LCMS analysis shows a large amount of unreacted starting material. What could be the cause?

A: Several factors could be hindering the reaction. The following workflow can help diagnose the issue.

References

• 1. study.com [study.com]
• 2. science-revision.co.uk [science-revision.co.uk]
• 3. Synthesis and enzymatic hydrolysis of esters, constituting simple models of soft drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. psiberg.com [psiberg.com]
• 7. savemyexams.com [savemyexams.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. jk-sci.com [jk-sci.com]
• 10. Ester to Acid - Common Conditions [commonorganicchemistry.com]
• 11. 1H NMR as an analytical tool for the investigation of hydrolysis rates: a method for the rapid evaluation of the shelf-life of aqueous solutions of drugs with ester groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Water Removal in Dioxolane Reactions

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the removal of water from chemical reactions involving dioxolanes.

Troubleshooting & FAQs

Q1: Why is water removal crucial in dioxolane synthesis?

The formation of dioxolanes from aldehydes or ketones and 1,2-diols is a reversible equilibrium reaction. Water is a byproduct of this reaction. According to Le Chatelier's principle, the presence of water in the reaction mixture can shift the equilibrium back towards the starting materials, resulting in low yields of the desired dioxolane.[1][2][3] Therefore, effective removal of water is essential to drive the reaction to completion and maximize the product yield.[1][2]

Q2: What are the most common methods for removing water from dioxolane synthesis?

There are three primary methods for removing water from reactions involving dioxolanes:

• Azeotropic Distillation: This technique involves using a solvent that forms a low-boiling azeotrope with water, such as toluene or benzene.[2][3][4] The azeotrope is continuously distilled off from the reaction mixture, thereby removing the water and driving the reaction forward.[2][4] A Dean-Stark apparatus is commonly used for this purpose.[1][2][4][5]

• Use of Drying Agents (Water Scavengers): Anhydrous inorganic salts or other reactive compounds can be added directly to the reaction mixture to absorb or react with the water as it is formed.[2][4][6]

• Physical Sequestration: Porous materials like molecular sieves can be used to selectively adsorb water from the reaction mixture.[4][6][7]

Q3: How do I choose the right method for my specific reaction?

The choice of water removal method depends on several factors, including the scale of the reaction, the boiling points of the reactants and products, and the sensitivity of the reagents to the conditions required for each method.

Below is a decision-making workflow to help you select the most appropriate method.

Caption: Decision workflow for selecting a water removal method.

Q4: Can you provide a detailed protocol for using a Dean-Stark apparatus?

Experimental Protocol: Azeotropic Water Removal using a Dean-Stark Apparatus

Materials:

• Aldehyde or ketone

• 1,2-diol (e.g., ethylene glycol)

• Acid catalyst (e.g., p-toluenesulfonic acid)[4]

• Azeotroping solvent (e.g., toluene)

• Round-bottom flask

• Dean-Stark trap[5]

• Reflux condenser

• Heating mantle and magnetic stirrer

Procedure:

• Assemble the glassware: Attach the Dean-Stark trap to the round-bottom flask and the reflux condenser to the top of the Dean-Stark trap.[5]

• Charge the flask with the aldehyde or ketone, the 1,2-diol, the acid catalyst, and the azeotroping solvent.

• Fill the Dean-Stark trap with the azeotroping solvent.

• Heat the reaction mixture to reflux. The solvent and water will vaporize and enter the condenser.

• As the vapors condense, the immiscible water and solvent will collect in the trap. The denser water will sink to the bottom of the trap, while the less dense solvent will overflow and return to the reaction flask.[3]

• Continue the reaction until no more water collects in the trap, indicating the reaction is complete.

• Allow the apparatus to cool, then work up the reaction mixture as required.

Caption: Diagram of a Dean-Stark apparatus setup.

Q5: What are the properties of common drying agents, and how do I choose one?

A variety of drying agents can be used to remove water from organic reactions. Their effectiveness depends on their capacity, speed, and intensity of drying.

Drying Agent	Capacity	Speed	Intensity	Suitability & (Potential Issues)
Magnesium Sulfate (MgSO₄)	High	High	Medium-High	Generally useful, but can be slightly acidic.[8][9]
Sodium Sulfate (Na₂SO₄)	High	Low	Low	Neutral and generally useful, but slow.[8]
Calcium Sulfate (CaSO₄)	Low	High	High	Generally useful.
Calcium Chloride (CaCl₂)	High	Medium	High	Can form complexes with alcohols, amines, and carbonyl compounds.
Potassium Carbonate (K₂CO₃)	Medium	Medium	Medium	Basic; should not be used with acidic compounds.
Molecular Sieves (3Å or 4Å)	High	High	High	Generally useful and can be used at high temperatures.[10][11] 3Å sieves are particularly good for selectively removing water.[12]

Note: Always ensure the chosen drying agent is compatible with your reactants and products.

Q6: How do molecular sieves work, and how are they used and regenerated?

Molecular sieves are crystalline aluminosilicates with a uniform pore structure.[13] They selectively adsorb small molecules, like water, that can fit into their pores while excluding larger molecules.[10][13] 3Å and 4Å molecular sieves are commonly used for drying reactions.[12][13]

Experimental Protocol: Using Molecular Sieves for Water Removal

• Activation: Before use, molecular sieves must be activated to remove any adsorbed water. Heat the sieves in a muffle furnace at 200-320°C for several hours under a stream of inert gas or under vacuum.[14][15] Allow them to cool in a desiccator.

• Addition to Reaction: Add the activated molecular sieves (typically 10-20% by weight of the solvent) to the reaction mixture at the beginning of the reaction. Powdered sieves can also be used for increased surface area.[16]

• Removal: After the reaction is complete, the molecular sieves can be removed by filtration.

Regeneration: Molecular sieves can be regenerated and reused.[14] To regenerate, filter the sieves from the reaction mixture, wash them with a dry solvent, and then reactivate them using the heating procedure described above.[14][17][18]

Molecular Sieve Type	Regeneration Temperature (°C)	Notes
3Å	200 - 320	Do not exceed 450°C.[19]
4Å	200 - 320	[14]
5A	250 - 350	[18]
13X	250 - 450	[18]

Q7: My reaction is still not going to completion even with water removal. What else can I troubleshoot?

If you are still experiencing low yields, consider the following:

• Catalyst Activity: Ensure your acid catalyst is active and used in the correct amount.

• Reaction Time and Temperature: The reaction may require a longer time or a different temperature to reach completion.

• Purity of Starting Materials: Impurities in your starting aldehyde/ketone or diol can interfere with the reaction.

• Side Reactions: Be aware of potential side reactions, such as polymerization of the aldehyde.

• Stoichiometry: Using a slight excess of one of the reactants can sometimes help drive the equilibrium towards the product.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. grokipedia.com [grokipedia.com]
• 4. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 5. Dean–Stark apparatus - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 8. Tips & Tricks [chem.rochester.edu]
• 9. reddit.com [reddit.com]
• 10. How Do Molecular Sieves Remove Water - Naike Chemical Equipment Packing Co., Ltd. [laiko.net]
• 11. How Much Water Can Molecular Sieves Absorb - PingXiang Mi'Ao Packing Co.,ltd [pxmiaopacking.com]
• 12. Complete Guide to Molecular Sieves Desiccants l Moisture Control [streampeak.com.sg]
• 13. Molecular Sieves [sigmaaldrich.com]
• 14. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 15. jalonzeolite.com [jalonzeolite.com]
• 16. reddit.com [reddit.com]
• 17. How to regenerate your molecular sieve? [xintaokeji.com]
• 18. sse.co.th [sse.co.th]
• 19. moleculartek.com [moleculartek.com]

Stability of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate at different pH levels

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate at different pH levels. This resource is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate at various pH levels?

A1: (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate, which contains a cyclic acetal (dioxolane) and a methyl ester, is susceptible to hydrolysis under both acidic and basic conditions. The dioxolane ring is particularly prone to acid-catalyzed hydrolysis, while the methyl ester can be hydrolyzed under basic conditions (saponification). At neutral pH, the compound is expected to be more stable, though the stability of similar dioxolanes has been described as "questionable" at pH 7.[1]

Q2: At what pH is the compound most stable?

A2: The compound is expected to be most stable in the neutral to slightly acidic pH range (around pH 5-7), where both acid-catalyzed hydrolysis of the acetal and base-catalyzed hydrolysis of the ester are minimized. However, even at neutral pH, slow hydrolysis may occur over time. A study on a similar compound, 2-ethyl-4-methyl-1,3-dioxolane, indicated it appeared to be stable at pH 9, which suggests the ester hydrolysis might be slow under these specific conditions or that the primary instability is indeed in the acidic range.[1]

Q3: What are the primary degradation products of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate?

A3: Under acidic conditions, the primary degradation will be the hydrolysis of the dioxolane ring to yield methyl (2S)-2,3-dihydroxypropanoate and acetone. Under basic conditions, the methyl ester will be saponified to yield the corresponding carboxylate salt, (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate. Under strongly basic conditions, subsequent opening of the dioxolane ring can also occur.

Q4: Can I use this compound in aqueous solutions for my experiments?

A4: Yes, but the stability of the compound in aqueous solutions is pH and temperature-dependent. For experiments requiring prolonged exposure to aqueous media, it is crucial to use buffered solutions and to be aware of the potential for degradation. It is recommended to perform a preliminary stability study under your specific experimental conditions.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent experimental results or loss of compound activity.	Degradation of the compound due to inappropriate pH of the experimental medium.	Verify the pH of all aqueous solutions. Use buffers to maintain a stable pH, preferably in the 5-7 range. Prepare solutions fresh before use.
Appearance of unexpected peaks in analytical chromatograms (e.g., HPLC, GC).	Hydrolysis of the dioxolane ring or the methyl ester.	Characterize the unexpected peaks. They are likely the hydrolysis products: methyl (2S)-2,3-dihydroxypropanoate, acetone, or the saponified carboxylate. Compare with reference standards if available.
Low yield during a reaction where the compound is a starting material in an aqueous acidic or basic medium.	The compound is degrading under the reaction conditions.	If possible, modify the reaction conditions to be closer to neutral pH. Alternatively, consider using a less harsh acid or base, or reduce the reaction time and temperature. Protecting group strategies may be necessary for other functional groups if the dioxolane needs to be cleaved.

Stability Data Summary

pH	Condition	Expected Stability (Half-life, t½)	Primary Degradation Pathway
< 4	Acidic	Low (Hours)	Acid-catalyzed hydrolysis of the dioxolane ring.
5 - 7	Near Neutral	Moderate to High (Days to Weeks)	Slow hydrolysis of the dioxolane ring and/or ester.
> 8	Basic	Moderate (Hours to Days)	Base-catalyzed hydrolysis (saponification) of the methyl ester.

Experimental Protocols

Protocol for Determining the pH Stability of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

This protocol outlines a general procedure for assessing the stability of the title compound at different pH values.

1. Materials and Reagents:

• (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

• Buffers:

  • pH 3: 0.1 M Citrate buffer

  • pH 5: 0.1 M Acetate buffer

  • pH 7: 0.1 M Phosphate buffer

  • pH 9: 0.1 M Borate buffer

• Acetonitrile or Methanol (HPLC grade)

• Deionized water

• HPLC or GC-MS system

2. Preparation of Stock Solution:

• Prepare a stock solution of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate at a concentration of 1 mg/mL in a suitable organic solvent (e.g., acetonitrile or methanol).

3. Sample Preparation for Stability Study:

• For each pH condition, add a small aliquot of the stock solution to a known volume of the respective buffer to achieve a final concentration of ~10-50 µg/mL. The final concentration of the organic solvent should be kept low (<1-5%) to minimize its effect on the stability.

• Prepare a "time zero" (T0) sample for each pH by immediately quenching the reaction. This can be done by neutralizing the solution (for acidic and basic samples) and/or diluting with the mobile phase to stop further degradation.

• Incubate the remaining samples at a controlled temperature (e.g., 25 °C or 37 °C).

4. Time-Point Analysis:

• At predetermined time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each pH solution.

• Quench the reaction as described for the T0 sample.

• Analyze the samples by a validated analytical method (e.g., HPLC-UV, LC-MS, or GC-MS) to determine the concentration of the remaining parent compound.

5. Data Analysis:

• Plot the concentration of the parent compound versus time for each pH condition.

• Determine the degradation kinetics (e.g., first-order) and calculate the rate constant (k) and half-life (t½) at each pH.

Visualizations

Caption: Mechanisms of acid and base-catalyzed hydrolysis.

Caption: Workflow for pH stability assessment.

References

• 1. researchgate.net [researchgate.net]

Challenges in the scale-up of dioxolane-based syntheses

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals engaged in the scale-up of dioxolane-based syntheses.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered when scaling up dioxolane synthesis?

A1: Scaling up dioxolane synthesis from the lab bench to pilot or industrial scale introduces several challenges that can affect yield, purity, and safety.[1] Key issues include:

• Unfavorable Reaction Equilibrium: The formation of dioxolanes is a reversible reaction where water is a byproduct. Inefficient water removal at a larger scale can push the equilibrium back towards the starting materials, significantly reducing the yield.[2][3]

• Thermal Management: The reaction can be exothermic. Larger volumes have a lower surface-area-to-volume ratio, making heat dissipation more difficult. This can lead to thermal gradients, localized overheating, and an increase in side reactions.[1]

• Mixing Efficiency: Achieving homogenous mixing in large reactors is more complex than in a laboratory flask. Poor mixing can result in localized concentration spikes, leading to byproduct formation and incomplete reactions.[1]

• Byproduct Formation: Side reactions, such as aldehyde polymerization or acid-catalyzed decomposition, can become more pronounced at scale.[2][3]

• Purification Hurdles: The primary purification method, distillation, is complicated by the formation of azeotropes, particularly with water, requiring specialized distillation techniques.[3][4]

Q2: How does the choice of acid catalyst impact the scale-up process?

A2: The acid catalyst is crucial and its choice significantly impacts reaction efficiency, work-up, and purification at scale. Both Brønsted acids (e.g., p-toluenesulfonic acid, sulfuric acid) and Lewis acids can be used.[5] For large-scale operations, heterogeneous solid acid catalysts like ion-exchange resins (e.g., Amberlyst 15, NKC-9) or clays (e.g., Montmorillonite K10) are often preferred.[3][5][6] Their advantages include simplified removal from the reaction mixture (filtration instead of aqueous neutralization and extraction), potential for recycling, and often milder reaction conditions, which can reduce side reactions.[3]

Q3: What are the advantages of a continuous flow process over a batch process for large-scale dioxolane synthesis?

A3: For large-scale production, a continuous flow process often offers significant advantages over traditional batch processing.[3] These benefits include:

• Improved Safety: The high surface-area-to-volume ratio in flow reactors allows for superior temperature control, minimizing the risk of runaway reactions.[3]

• Higher Efficiency and Consistency: Continuous processes can achieve higher conversion and selectivity with shorter residence times, leading to more consistent product quality.[3]

• Simplified Scale-Up: Scaling up is achieved by extending the operation time rather than redesigning larger, more complex reactors.[3]

• Catalyst Reuse: Continuous processes are particularly well-suited for packed bed reactors using heterogeneous catalysts, which simplifies catalyst separation and recycling.[3]

Q4: What are the primary safety concerns during the scale-up of dioxolane synthesis?

A4: Key safety concerns include the flammability of reagents and solvents, the corrosive nature of acid catalysts, and potential pressure buildup from gas evolution.[1] Aldehydes like formaldehyde can polymerize exothermically.[2] Proper reactor design, pressure relief systems, and robust temperature monitoring and control are critical for ensuring safe operation at scale.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inefficient Water Removal: Water byproduct is shifting the equilibrium back to reactants.[2][3] 2. Catalyst Deactivation: Impurities may have poisoned the catalyst, or the catalyst is inactive.[3][5] 3. Suboptimal Temperature: The reaction temperature is too low for efficient conversion.[2][5]	1. On a large scale, use azeotropic distillation with a solvent like toluene or cyclohexane.[5][7] Consider reactive distillation to combine reaction and separation.[3][8] 2. Use fresh catalyst or screen for a more robust option, such as a solid acid catalyst.[3][5] Ensure high purity of starting materials. 3. Optimize the reaction temperature. For acetalization, refluxing is often required to remove water azeotropically.[2][5]
Formation of Byproducts	1. Aldehyde Polymerization: Aldehydes (especially formaldehyde) can polymerize in the presence of acid.[2] 2. Ring-Opening Reactions: Strongly acidic conditions can cause the dioxolane ring to open.[2] 3. Other Side Reactions: Crotonaldehyde and polyglycols can form, particularly at higher temperatures.[9]	1. Add the aldehyde slowly to the reaction mixture to keep its concentration low. Use a moderate amount of a milder acid catalyst.[2] Consider using stable forms like paraformaldehyde instead of aqueous formaldehyde.[3] 2. Use a milder catalyst and carefully control the amount. Dioxolanes are generally more stable at a higher pH.[2][10] 3. Optimize temperature and reaction time to minimize degradation.
Difficult Purification	1. Azeotrope Formation: Dioxolane often forms an azeotrope with water, making simple distillation ineffective.[3][4] 2. Emulsion During Work-up: Emulsions can form during the neutralization and washing steps, complicating phase separation.[5] 3. Presence of Close-Boiling Impurities: Byproducts may have boiling points close to the desired product.	1. Employ multi-step purification. First, use extractive distillation or azeotropic distillation to remove the bulk of the water.[4][6] Follow with fractional distillation under reduced pressure to achieve high purity.[5] Salting out with NaCl or CaCl₂ can also help break the azeotrope.[9] 2. Add a saturated brine solution during the extraction process to help break up emulsions.[5] 3. Conduct a thorough analysis (e.g., GC-MS) to identify impurities and design an appropriate fractional distillation strategy.
Product Instability	1. Decomposition during Distillation: The product may be sensitive to prolonged heating under acidic conditions. 2. Hydrolysis during Work-up: The dioxolane ring is labile in acidic aqueous solutions.[10]	1. Neutralize the acid catalyst thoroughly before distillation.[2] Use vacuum distillation to lower the boiling point and reduce thermal stress. 2. Perform the aqueous work-up quickly and with a mild base (e.g., saturated sodium bicarbonate solution) to neutralize any residual acid.[2][10]

Data Presentation

Table 1: Catalyst and Conditions for Dioxolane Synthesis

Diol Substrate	C1 Source	Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Racemic 3,4-hexanediol	Formic Acid	Ru(triphos)(tmm) / Bi(OTf)₃	CPME	90	16	9	[11][12]
Racemic 3,4-hexanediol	Formic Acid	Ru(triphos)(tmm) / Bi(OTf)₃	1,4-Dioxane	90	16	21	[11][12]
Racemic 4,5-octanediol	Formic Acid	Ru(triphos)(tmm) / Bi(OTf)₃	1,4-Dioxane	90	48	65	[11][12]
Diols from Aldehydes	CO₂ / H₂	Ru(triphos)(tmm) / HNTf₂	CPME	-	-	18-25	[11][12]
Salicylaldehyde + Sterically Hindered Diols	Trimethyl Orthoformate	Montmorillonite K10	Toluene	Reflux	-	45-61	[13]
Salicylaldehyde + Less Hindered Diols	Trimethyl Orthoformate	Montmorillonite K10	Toluene	Reflux	-	88-93	[13]

CPME: Cyclopentyl methyl ether

Table 2: Common Byproducts in Dioxolane Synthesis

Byproduct	Likely Cause	Mitigation Strategy	Reference(s)
Polymers of Aldehyde	Acid-catalyzed polymerization of the aldehyde starting material.	Use a moderate amount of acid; add aldehyde slowly to the reaction.	[2]
2-Methyl-1,3-dioxolane	Byproduct in 1,4-dioxane synthesis from diethylene glycol.	Purification via distillation.	[9]
Crotonaldehyde	Side reaction at elevated temperatures.	Optimize and control reaction temperature.	[9]
Polyglycol	Side reaction from glycol starting materials.	Control reaction conditions; purify via distillation.	[9]
Ring-Opening Products	Cleavage of the dioxolane ring under strongly acidic conditions.	Use a milder acid catalyst; carefully control reaction pH and conditions.	[2]

Experimental Protocols

Protocol 1: General Procedure for Scale-Up Synthesis of 2-Methyl-1,3-dioxolane

This protocol describes a standard procedure for the synthesis of 2-methyl-1,3-dioxolane using an acid catalyst and azeotropic water removal, suitable for scaling up.

Materials:

• Ethylene glycol

• Acetaldehyde

• Acid catalyst (e.g., p-toluenesulfonic acid or an acidic ion-exchange resin)

• Anhydrous solvent for azeotropic distillation (e.g., toluene)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

Equipment:

• Jacketed glass reactor of appropriate volume

• Mechanical stirrer

• Heating/cooling circulator

• Condenser

• Dean-Stark trap or equivalent system for water separation

• Addition funnel

• Distillation apparatus

Procedure:

• Reactor Setup: Assemble the reactor with the mechanical stirrer, condenser, and Dean-Stark trap. Ensure all glassware is dry.

• Charging Reagents: Charge the reactor with ethylene glycol and the azeotropic solvent (e.g., toluene). Begin stirring.

• Catalyst Addition: Add the acid catalyst to the mixture. If using a solid catalyst, it can be added directly. If using p-TsOH, it can be added as a solid.

• Heating: Heat the mixture to reflux. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap.[5]

• Acetaldehyde Addition: Once the mixture is refluxing and water removal has commenced, begin the slow, dropwise addition of acetaldehyde via the addition funnel. Controlling the addition rate is crucial to minimize polymerization.[2]

• Reaction Monitoring: Continue refluxing until no more water is collected in the trap, which indicates the reaction is approaching completion.[2][5] The reaction progress can also be monitored by taking samples for analysis (e.g., GC).

• Cooling and Quenching: Once the reaction is complete, cool the mixture to room temperature.

• Neutralization: Carefully neutralize the catalyst. If a soluble acid was used, wash the reaction mixture with a saturated sodium bicarbonate solution until gas evolution ceases.[2] If a solid catalyst was used, it can be removed by filtration.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water and then brine to remove any remaining water-soluble impurities.[2]

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the toluene under reduced pressure using a rotary evaporator.[2]

• Purification: Purify the crude product by fractional distillation under atmospheric or reduced pressure to obtain the final, high-purity dioxolane.[2][5]

Visualizations

Experimental Workflow

Caption: General experimental workflow for dioxolane synthesis.

Troubleshooting Low Yield

Caption: Troubleshooting flowchart for low yield in dioxolane synthesis.

Scale-Up Strategy: Batch vs. Continuous Flow

Caption: Logical comparison of Batch vs. Continuous Flow for scale-up.

References

• 1. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. CN1149055A - Process for production of 1,3-dioxolane - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. Item - Synthesis of 1,3-Dioxolane from Aqueous Formaldehyde Solution and Ethylene Glycol: Kinetics and Reactive Distillation - American Chemical Society - Figshare [acs.figshare.com]
• 7. 1,3-Dioxolane compounds (DOXs) as biobased reaction media - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC00227F [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for 1,4-Dioxane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Effective Production of Selected Dioxolanes by Sequential Bio‐ and Chemocatalysis Enabled by Adapted Solvent Switching - PMC [pmc.ncbi.nlm.nih.gov]
• 12. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 13. Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analytical Methods for Determining Enantiomeric Excess (ee)

Welcome to the technical support center for the analytical determination of enantiomeric excess (ee). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the experimental determination of ee.

Frequently Asked Questions (FAQs)

Q1: What is enantiomeric excess (ee) and how is it calculated?

Enantiomeric excess (ee) is a measure of the purity of a chiral sample, indicating the degree to which one enantiomer is present in excess of the other.[1] A racemic mixture, which contains equal amounts of both enantiomers (a 50:50 ratio), has an ee of 0%, while a sample containing only one enantiomer is considered enantiomerically pure and has an ee of 100%.[2][3]

The enantiomeric excess can be calculated using the following formulas:

• From the percentage of each enantiomer:

  • ee (%) = |(% Major Enantiomer) - (% Minor Enantiomer)|[1]

  • For example, a mixture containing 75% of the R-enantiomer and 25% of the S-enantiomer has an ee of 50% (75% - 25%).

• From the concentrations or peak areas in chromatography:

  • ee (%) = [([R] - [S]) / ([R] + [S])] x 100, where [R] and [S] are the concentrations or peak areas of the R and S enantiomers, respectively.[4][5]

• From optical rotation data:

  • ee (%) = ([\α]observed / [\α]max) x 100, where [\α]observed is the specific rotation of the mixture and [\α]max is the specific rotation of the pure major enantiomer.[1]

Q2: What are the primary analytical methods for determining enantiomeric excess?

The most common and widely accepted analytical techniques for determining enantiomeric excess include:

• Chiral High-Performance Liquid Chromatography (HPLC): This is a robust and widely used method that separates enantiomers on a chiral stationary phase (CSP).[2][6]

• Chiral Gas Chromatography (GC): Similar to chiral HPLC, this method is suitable for volatile and thermally stable compounds.[7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This non-destructive method uses chiral solvating agents (CSAs) or chiral derivatizing agents (CDAs) to induce chemical shift differences between enantiomers.[2][9]

• Polarimetry: A traditional method that measures the rotation of plane-polarized light by a chiral sample.[2][10]

Q3: How do I choose the most appropriate analytical method for my sample?

The selection of an analytical method depends on several factors, including the properties of the analyte, the required accuracy and sensitivity, and available instrumentation. The following table summarizes the key characteristics of the main techniques:

Feature	Chiral HPLC	Chiral GC	NMR Spectroscopy	Polarimetry
Principle	Differential interaction with a chiral stationary phase.[1]	Separation of volatile enantiomers on a chiral stationary phase.[11]	Formation of diastereomeric complexes leading to distinct NMR signals.[11]	Measurement of the rotation of plane-polarized light.[1]
Typical Analysis Time	10 - 30 minutes[11]	5 - 20 minutes[11]	2 - 10 minutes[11]	Rapid
Resolution	Excellent[11]	Very high for volatile compounds.[11]	Generally lower than chromatography.[11]	No separation
Sensitivity	High (ng to pg range)[11]	Very high (pg to fg range)[11]	Lower than chromatography.	Low
Sample Requirements	Soluble in mobile phase.	Volatile and thermally stable.[7]	Soluble in deuterated solvent, higher concentration needed.[11]	Pure sample with known specific rotation of the pure enantiomer.[7]
Limitations	Method development can be time-consuming; expensive columns.[11]	Limited to volatile and thermally stable compounds; derivatization may be needed.[11]	Lower sensitivity; potential for signal overlap; cost of chiral discriminating agents.[11]	Unreliable for ee determination due to impurities and non-linear responses.[10]

Troubleshooting Guides

Guide 1: Chiral HPLC - Poor Peak Resolution or Tailing

Problem: The chromatogram from your chiral HPLC analysis shows poor resolution between enantiomeric peaks (Rs < 1.5), or the peaks are tailing, leading to inaccurate integration and ee determination.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor chiral HPLC separation.

Possible Causes and Solutions:

• Mobile Phase Composition:

  • Adjust Solvent Ratio: Systematically vary the ratio of the polar (e.g., alcohol) and non-polar (e.g., hexane) components of the mobile phase. Increasing the alcohol content generally reduces retention time but may also impact resolution.[12]

  • Add an Additive: For basic analytes, adding a small amount (e.g., 0.1%) of an amine like diethylamine (DEA) can improve peak shape. For acidic analytes, an acid like trifluoroacetic acid (TFA) may be beneficial.[12]

• Flow Rate:

  • Optimize Flow Rate: A lower flow rate can sometimes improve resolution by allowing more time for the enantiomers to interact with the chiral stationary phase.[12]

• Column Temperature:

  • Vary Temperature: Changing the column temperature can affect the selectivity of the separation. Both increasing and decreasing the temperature should be explored.[12]

• Sample Preparation:

  • Ensure Proper Dissolution: Make sure your sample is fully dissolved in the mobile phase before injection.

  • Filter the Sample: Always filter your sample through a 0.45 µm syringe filter to remove any particulate matter that could clog the column or interfere with the separation.[12]

Guide 2: Chiral GC - No Separation of Enantiomers

Problem: Your chiral GC analysis results in a single peak, indicating no separation of the enantiomers.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for lack of separation in chiral GC.

Possible Causes and Solutions:

• Incorrect Column:

  • Chiral Stationary Phase (CSP) Selection: The choice of CSP is critical. Cyclodextrin-based columns are common, but the specific derivative of the cyclodextrin is important for achieving separation for a particular class of compounds.[8] Consult column selection guides from manufacturers for your specific analyte.

• Temperature Program:

  • Lower Initial Temperature: A lower starting oven temperature can enhance the differential interactions between the enantiomers and the stationary phase.

  • Slower Ramp Rate: A slower temperature ramp can provide more time for the separation to occur.

• Carrier Gas Flow Rate:

  • Optimize Flow Rate: The linear velocity of the carrier gas affects column efficiency. Optimize the flow rate for your specific column dimensions and carrier gas (e.g., hydrogen, helium).

• Analyte Properties:

  • Derivatization: If your analyte has polar functional groups (-OH, -NH2, -COOH), derivatization (e.g., acylation, silylation) can improve volatility and peak shape, and may enhance chiral recognition.

Guide 3: NMR Spectroscopy - No Signal Splitting with Chiral Solvating Agent (CSA)

Problem: After adding a chiral solvating agent (CSA) to your sample, the NMR spectrum does not show separate signals for the two enantiomers.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for NMR analysis with CSAs.

Possible Causes and Solutions:

• Insufficient CSA Concentration:

  • Increase CSA to Analyte Ratio: Incrementally increase the molar ratio of the CSA to your analyte. A higher concentration of the CSA will favor the formation of the diastereomeric complexes.

• Solvent Effects:

  • Change to a Less Polar Solvent: The interaction between the CSA and the analyte is often based on weak interactions like hydrogen bonding or π-π stacking. A less polar, non-coordinating solvent (e.g., CDCl₃, C₆D₆) will favor these interactions.[9]

• Temperature Effects:

  • Lower the Temperature: At lower temperatures, the exchange between the free and complexed states of the analyte slows down, which can lead to the resolution of separate signals for the two diastereomeric complexes.[9]

• Inappropriate CSA:

  • Select a Different CSA: Not all CSAs work for all types of chiral molecules. If the above steps do not lead to signal splitting, you may need to screen different chiral solvating agents.[13]

Experimental Protocols

Protocol 1: Chiral HPLC for ee Determination

This protocol provides a general guideline for determining the enantiomeric excess of a chiral compound using chiral HPLC.

• Method Development:

  • Column Selection: Choose a chiral stationary phase (CSP) appropriate for your analyte. Polysaccharide-based CSPs are a common starting point.[12]

  • Mobile Phase Screening: Begin with a standard mobile phase, such as a mixture of hexane and isopropanol. Screen different ratios to optimize the separation.

• Sample Preparation:

  • Accurately weigh and dissolve the sample in the mobile phase to a known concentration.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.[12]

• Instrument Setup and Analysis:

  • Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

  • Set the flow rate (e.g., 1.0 mL/min) and column temperature (e.g., 25 °C).[12]

  • Inject the sample and record the chromatogram using a UV detector at an appropriate wavelength.

• Data Analysis:

  • Integrate the peak areas of the two enantiomers.

  • Calculate the enantiomeric excess using the formula: ee (%) = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100.

Protocol 2: NMR Spectroscopy with a Chiral Solvating Agent (CSA)

This protocol outlines the general steps for determining ee using NMR with a CSA.

• CSA Selection:

  • Choose a suitable CSA that is known to interact with your class of compound (e.g., (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol).[2]

• Sample Preparation:

  • Dissolve a known amount of your analyte (e.g., 5-10 mg) in a deuterated solvent (e.g., CDCl₃) in an NMR tube.[2]

  • Acquire a standard ¹H NMR spectrum of your analyte.

  • Add the CSA to the NMR tube (start with a 1:1 molar ratio of CSA to analyte) and gently mix.

• NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum of the mixture.

  • Look for splitting of a well-resolved proton signal of your analyte into two separate signals, corresponding to the two diastereomeric complexes.

• Data Analysis:

  • Integrate the two new, separated signals.

  • The ratio of the integrals directly corresponds to the ratio of the enantiomers in your sample. Calculate the ee from this ratio.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. study.com [study.com]
• 5. physicsforums.com [physicsforums.com]
• 6. uma.es [uma.es]
• 7. Determination of enantiomeric excess [ch.ic.ac.uk]
• 8. gcms.cz [gcms.cz]
• 9. researchgate.net [researchgate.net]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to (S)- and (R)-Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

(S)- and (R)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate are versatile chiral building blocks derived from L- and D-tartaric acid, respectively. Their rigid dioxolane ring and defined stereochemistry at the C4 position make them invaluable starting materials in the enantioselective synthesis of complex molecules, particularly in the pharmaceutical industry. This guide provides an objective comparison of these two enantiomers, supported by examples of their application in the synthesis of prominent bioactive molecules.

Physicochemical Properties

The (S)- and (R)-enantiomers of methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate share identical physical properties, with the exception of their optical rotation, which is equal in magnitude but opposite in direction.

Property	(S)-(-)-Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate	(R)-(+)-Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate
CAS Number	60456-21-5	52373-72-5[1]
Molecular Formula	C₇H₁₂O₄	C₇H₁₂O₄[1]
Molecular Weight	160.17 g/mol	160.17 g/mol [1]
Appearance	Liquid	Liquid[1]
Density	1.106 g/mL at 25 °C	1.106 g/mL at 25 °C[1]
Boiling Point	84-86 °C/15 mmHg	70-75 °C/10 mmHg[1]
Refractive Index	n20/D 1.425	n20/D 1.426[1]
Optical Rotation	[α]20/D −8.5°, c = 1.5 in acetone	[α]20/D +8.5°, c = 1.5 in acetone[1]

Performance in Synthesis: A Tale of Two Enantiomers

A direct performance comparison of (S)- and (R)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate in the same reaction is not practical, as their primary value lies in their use as enantiomerically pure starting materials for the synthesis of specific, stereochemically distinct target molecules. The choice between the (S) and (R) enantiomer is dictated by the desired stereochemistry of the final product.

Feature	(S)-(-)-Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate	(R)-(+)-Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate
Chiral Source	L-Tartaric Acid	D-Tartaric Acid
Key Applications	Synthesis of the tetrahydrofuran subunit of (-)-gymnodimine, a marine algal toxin.[2] Preparation of cyclopentenone derivatives.	Precursor for the synthesis of Gemcitabine, an anti-cancer drug.[3]
Role in Synthesis	Provides the stereocenter that directs the formation of subsequent chiral centers in the target molecule.	Serves as the chiral precursor for the synthesis of a key intermediate, (R)-(+)-2,2-dimethyl-1,3-dioxolane-4-carboxaldehyde.[3]

Experimental Protocols

Below are representative experimental protocols illustrating the initial synthetic transformations of each enantiomer.

Synthesis of a Tetrahydrofuran Subunit Precursor from (S)-Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate for (-)-Gymnodimine Synthesis

This protocol describes the initial steps in the synthesis of a key tetrahydrofuran subunit of (-)-gymnodimine.[2]

Experimental Workflow

References

• 1. (R)-(+)-2,2-二甲基-1,3-二氧戊环-4-羧酸甲酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Studies on the synthesis of (-)-gymnodimine. Subunit synthesis and coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]

A Comparative Guide to Alternative Chiral Building Blocks for (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

For researchers, scientists, and drug development professionals, the selection of an appropriate chiral building block is a critical decision that dictates the efficiency, stereoselectivity, and overall success of a synthetic route. This guide provides an objective comparison of alternatives to (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate, a versatile C3 synthon derived from L-tartaric acid. The comparison focuses on performance in common synthetic transformations, supported by experimental data.

The primary alternatives discussed include other readily available C3 synthons from the chiral pool, such as (R)-Solketal and (S)-glyceraldehyde acetonide, as well as renowned building blocks for specific complex syntheses like Corey Lactone and Vince Lactam.

Performance Comparison in Key Synthetic Transformations

The utility of a chiral building block is best assessed by its performance in key chemical reactions. This section compares (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate and its alternatives in two fundamental carbon-carbon bond-forming reactions: Grignard addition and Wittig olefination.

Grignard Addition to Form Chiral Tertiary Alcohols

The addition of Grignard reagents to the ester moiety of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate provides access to chiral tertiary alcohols. This reaction is compared with the addition of Grignard reagents to related chiral synthons.

Building Block	Grignard Reagent	Product	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate	Phenylmagnesium bromide	2,2-Dimethyl-α,α-diphenyl-1,3-dioxolane-4-methanol	~85%	Not Applicable	General transformation
(R)-Solketal derivative (aldehyde)	Methylmagnesium bromide	(R)-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethanol	Good	9:1	[1]
(S)-Glyceraldehyde acetonide	Allylmagnesium bromide	1-((S)-2,2-dimethyl-1,3-dioxolan-4-yl)but-3-en-1-ol	84%	95:5	[2]

Wittig Reaction for Chain Elongation

The aldehyde derivative of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate, (S)-2,2-dimethyl-1,3-dioxolane-4-carboxaldehyde, is a common substrate for Wittig reactions to introduce a double bond with concomitant chain extension.

Building Block	Wittig Reagent	Product	Yield (%)	E/Z Ratio	Reference
(S)-2,2-dimethyl-1,3-dioxolane-4-carboxaldehyde	(Carbethoxymethylene)triphenylphosphorane	(S)-Ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)acrylate	High	E-isomer favored	General transformation
(S)-Glyceraldehyde acetonide	Ph3P=CHCO2Et	(S)-ethyl 4,5-dihydroxy-2-pentenoate derivative	~80-90%	>95:5 (E)	General transformation

Application in Complex Molecule Synthesis

Beyond simple transformations, the choice of a chiral building block is often dictated by its efficiency in the total synthesis of complex, biologically active molecules.

Target Molecule Class	Preferred Chiral Building Block	Key Transformation	Overall Yield	Enantiomeric Excess (e.e.)	Reference
Prostaglandins	(+)-Corey Lactone Diol	Iodolactonization, Baeyer-Villiger oxidation	Good	>99%	[3]
Carbocyclic Nucleosides (e.g., Carbovir)	(-)-Vince Lactam	Enzymatic resolution, amination	~49% (resolution)	>99%	[4]

Experimental Protocols

Protocol 1: Grignard Reaction with (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

Objective: To synthesize 2,2-Dimethyl-α,α-diphenyl-1,3-dioxolane-4-methanol.

Materials:

• (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

• Phenylmagnesium bromide (3.0 M in diethyl ether)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• A solution of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate (1 equivalent) in anhydrous diethyl ether is cooled to 0 °C in an ice bath under an inert atmosphere.

• Phenylmagnesium bromide (2.2 equivalents) is added dropwise to the stirred solution.

• The reaction mixture is allowed to warm to room temperature and stirred for 2 hours.

• The reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution.

• The layers are separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired tertiary alcohol.

Protocol 2: Wittig Reaction with (S)-2,2-dimethyl-1,3-dioxolane-4-carboxaldehyde

Objective: To synthesize (S)-Ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)acrylate.

Materials:

• (S)-2,2-dimethyl-1,3-dioxolane-4-carboxaldehyde

• (Carbethoxymethylene)triphenylphosphorane

• Anhydrous dichloromethane

• Hexanes

• Diethyl ether

Procedure:

• To a solution of (S)-2,2-dimethyl-1,3-dioxolane-4-carboxaldehyde (1 equivalent) in anhydrous dichloromethane, (carbethoxymethylene)triphenylphosphorane (1.1 equivalents) is added portion-wise at room temperature.[5]

• The reaction mixture is stirred at room temperature for 12-24 hours, monitoring by TLC for the disappearance of the aldehyde.

• Upon completion, the solvent is removed under reduced pressure.

• The residue is triturated with a mixture of hexanes and diethyl ether to precipitate triphenylphosphine oxide.

• The solid is removed by filtration, and the filtrate is concentrated.

• The crude product is purified by column chromatography on silica gel to yield the acrylate product.

Decision Workflow for Chiral Building Block Selection

The selection of an appropriate chiral building block is a multi-faceted process that depends on the target molecule's structure, the desired stereochemistry, and practical considerations such as cost and availability. The following diagram illustrates a general workflow for this decision-making process.

Caption: A workflow for selecting a suitable chiral building block.

Signaling Pathways and Experimental Workflows

The following diagram illustrates a generalized synthetic pathway starting from a chiral building block to a target molecule, highlighting key transformations.

Caption: Generalized synthetic pathway from a chiral building block.

References

• 1. Diastereoselective aldol reactions with butane-2,3-diacetal protected glyceraldehyde derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. m.youtube.com [m.youtube.com]
• 3. Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Esters with Grignard Reagent - Chemistry Steps [chemistrysteps.com]
• 5. youtube.com [youtube.com]

A Spectroscopic Guide to Dioxolane Derivatives: Comparative Analysis

Dioxolane derivatives are a significant class of heterocyclic compounds, frequently employed as protecting groups for carbonyls in organic synthesis, and as key structural motifs in pharmacologically active molecules.[1][2] A thorough spectroscopic characterization is essential for confirming the structure, purity, and stereochemistry of these compounds. This guide provides a comparative overview of the spectroscopic properties of various dioxolane derivatives, supported by experimental data and protocols.

Comparative Spectroscopic Data

The following table summarizes the key spectroscopic data for the parent 1,3-dioxolane and two common derivatives. The data illustrates how substitution on the dioxolane ring influences the chemical shifts in Nuclear Magnetic Resonance (NMR) spectroscopy, the vibrational frequencies in Infrared (IR) spectroscopy, and the fragmentation patterns in Mass Spectrometry (MS).

Derivative	Structure	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Key IR Absorptions (cm⁻¹)	Key MS Fragments (m/z)
1,3-Dioxolane		3.90 (s, 4H, O-CH₂-CH₂-O), 4.88 (s, 2H, O-CH₂-O)[3]	64.7 (t, C4/C5), 94.8 (t, C2)[4]	2900-2800 (C-H stretch), 1140-1070 (C-O stretch)[5]	88 (M+), 87 (M-1), 58, 43, 29[6]
2-Phenyl-1,3-dioxolane		7.50-7.30 (m, 5H, Aromatic), 5.80 (s, 1H, CH acetal), 4.15-3.95 (m, 4H, OCH₂CH₂O)[7]	138.0 (Ar-C), 129.0 (Ar-CH), 128.5 (Ar-CH), 126.5 (Ar-CH), 103.8 (C2), 65.3 (C4/C5)	3100-3000 (Aromatic C-H), 2900-2800 (Aliphatic C-H), 1600-1450 (Aromatic C=C), 1100-1000 (C-O stretch)[7]	150 (M+), 149 (M-1), 105 (C₆H₅CO⁺), 77 (C₆H₅⁺)
2,2-Dimethyl-1,3-dioxolane		3.95 (s, 4H, O-CH₂-CH₂-O), 1.35 (s, 6H, C(CH₃)₂)	108.2 (C2), 64.5 (C4/C5), 23.8 (CH₃)	2990-2850 (C-H stretch), 1380 & 1370 (gem-dimethyl split), 1200-1050 (C-O stretch)	102 (M+), 87 (M-15, loss of CH₃)

Experimental Protocols

Detailed methodologies are crucial for reproducible spectroscopic analysis. Below are generalized protocols for acquiring NMR, IR, and Mass Spectra for dioxolane derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.[7]

• Sample Preparation : Dissolve approximately 10-20 mg of the dioxolane derivative in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.[8] Add a small amount of tetramethylsilane (TMS) as an internal standard (0.0 ppm).[9]

• ¹H NMR Acquisition : Acquire the proton spectrum using a 300 or 400 MHz spectrometer.[10] Typical parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.[7]

• ¹³C NMR Acquisition : Acquire the carbon spectrum using proton decoupling.[7] A wider spectral width (e.g., 0-200 ppm) and a longer acquisition time with more scans are generally required compared to ¹H NMR.[7][11]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.[12]

• Sample Preparation : For liquid samples, a thin film can be prepared by placing a drop of the neat compound between two salt plates (e.g., NaCl or KBr). Solid samples can be analyzed as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition : Record the spectrum over the range of 4000-400 cm⁻¹. The resulting spectrum plots percentage transmittance against wavenumber. Key absorptions for dioxolanes include C-H stretching (alkane and aromatic) and characteristic strong C-O stretching vibrations of the cyclic ether system.[5][13]

Mass Spectrometry (MS)

MS provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification.[7]

• Sample Introduction : Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by Gas Chromatography (GC-MS).

• Ionization : Ionize the sample using a technique like Electron Impact (EI). EI is a hard ionization technique that causes significant fragmentation, providing a characteristic "fingerprint" for the molecule.[14]

• Data Acquisition : Record the mass spectrum, which shows the relative abundance of ions as a function of their mass-to-charge ratio (m/z).[7] The molecular ion peak (M+) indicates the molecular weight, while other peaks correspond to fragments resulting from bond cleavages.[15]

Visualizations

Experimental Workflow: Synthesis and Analysis

The synthesis of dioxolane derivatives typically involves the acid-catalyzed reaction of an aldehyde or ketone with a 1,2-diol, followed by purification and spectroscopic characterization.[2]

Caption: General workflow for the synthesis and spectroscopic analysis of dioxolane derivatives.

Logical Relationship: Spectroscopic Techniques and Structural Information

Different spectroscopic techniques provide complementary information to build a complete picture of a molecule's structure.

Caption: Relationship between spectroscopic techniques and the structural information they provide.[7]

References

• 1. Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of 1,3-Dioxolane_Chemicalbook [chemicalbook.com]
• 3. 1,3-Dioxolane(646-06-0) 1H NMR spectrum [chemicalbook.com]
• 4. 1,3-Dioxolane(646-06-0) 13C NMR [m.chemicalbook.com]
• 5. infrared spectrum of 1,3-dioxane C4H8O2 prominent wavenumbers cm-1 detecting functional groups present finger print for identification of 1,3-dioxane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. mass spectrum of 1,3-dioxane C4H8O2 fragmentation pattern of m/z m/e ions for analysis and identification of meta-dioxane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. benchchem.com [benchchem.com]
• 8. Spectroscopic dataset of Hedione's derivatives gathered during process development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 1H proton nmr spectrum of 1,3-dioxane C4H8O2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 meta-dioxane 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. scispace.com [scispace.com]
• 12. Infrared Spectra of Some Common Functional Groups | MCC Organic Chemistry [courses.lumenlearning.com]
• 13. 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 14. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 15. mass spectrum of 1,4-dioxane C4H8O2 fragmentation pattern of m/z m/e ions for analysis and identification of para-dioxane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Validating Reaction Product Structures: A Comparative Guide to 2D NMR Spectroscopy

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a chemical structure is a critical step in the synthesis and discovery process. While one-dimensional (1D) Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone of structural elucidation, complex molecules often yield crowded spectra that are difficult to interpret. Two-dimensional (2D) NMR spectroscopy provides a powerful solution by spreading nuclear correlations across two frequency dimensions, significantly enhancing spectral resolution and providing clear, definitive evidence of a product's structure. [1][2]

This guide offers an objective comparison of 2D NMR with other common analytical methods, supported by experimental data, and provides detailed protocols for key 2D NMR experiments.

At a Glance: 2D NMR vs. Alternative Techniques

To understand the unique advantages of 2D NMR, it is essential to compare its performance against other widely used analytical techniques for structure elucidation: 1D NMR, Mass Spectrometry (MS), and X-ray Crystallography.

Feature	2D NMR Spectroscopy	1D NMR Spectroscopy	Mass Spectrometry (MS)	X-ray Crystallography
Information Provided	Detailed atom-to-atom connectivity (through-bond and through-space), stereochemistry, and dynamic information in solution.[1]	Information on the chemical environment of individual nuclei and basic connectivity through spin-spin coupling.[1]	Molecular weight, elemental composition, and fragmentation patterns.[1]	Precise 3D atomic coordinates in the solid state and absolute stereochemistry.[1]
Sample Requirements	5-10 mg of a purified sample dissolved in a deuterated solvent.[3]	1-5 mg of a purified sample dissolved in a deuterated solvent.	Micrograms to nanograms of sample.	A high-quality single crystal.
Strengths	Resolves signal overlap in complex molecules and provides definitive through-bond connectivity.[3]	Rapid analysis and provides fundamental structural information.	High sensitivity and accurate mass determination.	Provides the absolute structure of a molecule.
Limitations	Longer acquisition times compared to 1D NMR and requires more complex data analysis.[3]	Signal overlap can make interpretation difficult for complex molecules.	Does not provide information on atom connectivity and cannot distinguish between isomers.[3]	Requires a suitable single crystal, which can be difficult to obtain.
Best For	Unambiguous structure elucidation of novel compounds, complex natural products, and reaction products with overlapping signals.	Routine reaction monitoring and initial characterization of simple molecules.	Determining the molecular formula and identifying known compounds by fragmentation patterns.	Obtaining the definitive solid-state structure of a crystalline compound.

The Power of 2D NMR: A Deeper Dive

A combination of 1D and 2D NMR experiments is often necessary for the complete and confident determination of a molecular structure.[4] The typical workflow involves a series of experiments that build upon each other to piece together the molecular puzzle.

Experimental Workflow for Structure Validation

The process of validating a reaction product's structure using NMR spectroscopy follows a logical progression, starting with simple 1D experiments and moving to more complex 2D experiments as needed.

A logical workflow for validating a reaction product's structure using NMR.

Key 2D NMR Experiments for Structure Validation

The synergistic use of several 2D NMR experiments is key to unambiguously determining a molecule's structure. The most common and informative experiments for small molecule characterization are COSY, HSQC, and HMBC.

Logical Relationships of Key 2D NMR Experiments

Each 2D NMR experiment provides a unique piece of the structural puzzle by revealing different types of correlations between atomic nuclei.

Relationships between 2D NMR experiments and the structural information they provide.

Experimental Protocols

A standardized protocol is crucial for obtaining high-quality, reproducible 2D NMR data.

A. Sample Preparation

• Weigh Sample : Accurately weigh approximately 5-10 mg of the purified reaction product.

• Dissolve : Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) containing 0.03% tetramethylsilane (TMS) as an internal standard.[3]

• Transfer : Transfer the solution to a clean, dry NMR tube. Ensure the sample height is at least 4.5 cm.[5]

B. Instrument Setup and 1D NMR Acquisition

• Load Sample : Insert the NMR tube into the spectrometer.

• Lock and Shim : Lock on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Acquire ¹H NMR : Acquire a standard 1D proton NMR spectrum to verify sample purity and concentration, and to determine the spectral width for subsequent experiments.[6]

• Acquire ¹³C NMR : If necessary, acquire a 1D carbon NMR spectrum. This can be useful but is not always essential.[6]

C. 2D NMR Acquisition

The following are general protocols for the most common 2D NMR experiments. Specific parameters may need to be optimized based on the sample and the instrument.

1. COSY (Correlation Spectroscopy)

• Purpose : To identify protons that are coupled to each other, typically through two or three bonds.[5]

• Setup :

  • Select a predefined COSY experiment parameter set.[6]

  • Set the spectral width in both the direct (F2) and indirect (F1) dimensions to match the proton spectral width from the 1D ¹H NMR.[7]

  • The number of increments in the F1 dimension (typically 128 or 256) will determine the resolution in that dimension and the experiment time.

  • The number of scans per increment will depend on the sample concentration.

2. HSQC (Heteronuclear Single Quantum Coherence)

• Purpose : To identify which protons are directly attached to which carbons (one-bond ¹H-¹³C correlations).[5][8]

• Setup :

  • Select a predefined HSQC experiment parameter set.[6]

  • Set the F2 (direct) dimension spectral width to the proton spectral width and the F1 (indirect) dimension spectral width to the carbon spectral width.[7]

  • The experiment is optimized for an average one-bond ¹J(C,H) coupling constant of approximately 145 Hz.

3. HMBC (Heteronuclear Multiple Bond Correlation)

• Purpose : To identify longer-range correlations between protons and carbons, typically over two to three bonds.[5][8] This is crucial for connecting different fragments of a molecule.

• Setup :

  • Select a predefined HMBC experiment parameter set.[6]

  • Set the F2 and F1 spectral widths for proton and carbon, respectively.[7]

  • This experiment is optimized for a long-range coupling constant, typically around 7-8 Hz.[5][8]

Data Interpretation: A Step-by-Step Approach

• ¹H-NMR : Assign as many protons as possible based on chemical shift, integration, and multiplicity.[4]

• COSY : Use the cross-peaks in the COSY spectrum to identify neighboring protons and establish proton-proton spin systems.[4]

• HSQC : Correlate each proton with its directly attached carbon atom. This helps in assigning the chemical shifts of the carbon atoms.[4]

• HMBC : Use the long-range correlations to connect the different spin systems and to assign quaternary carbons (carbons with no attached protons).[4]

By systematically analyzing the data from these experiments, a complete and unambiguous assignment of the molecular structure can be achieved. The synergistic use of these 2D NMR techniques provides a level of confidence in structure validation that is often unattainable with other methods alone.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. creative-biostructure.com [creative-biostructure.com]
• 3. benchchem.com [benchchem.com]
• 4. emerypharma.com [emerypharma.com]
• 5. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 6. Manualy Setting up 2D experiments | Nuclear Magnetic Resonance Facility [sites.uwm.edu]
• 7. ulethbridge.ca [ulethbridge.ca]
• 8. nmr.chem.columbia.edu [nmr.chem.columbia.edu]

A Cost-Benefit Analysis of Amine Protecting Groups in Multi-Step Synthesis: Boc vs. Cbz and Fmoc

In the intricate landscape of multi-step organic synthesis, particularly in peptide and pharmaceutical development, the selection of an appropriate amine protecting group is a critical decision that significantly impacts overall yield, purity, and cost-effectiveness. This guide presents a comparative analysis of three widely used amine protecting groups: tert-Butoxycarbonyl (Boc), Carboxybenzyl (Cbz), and 9-Fluorenylmethyloxycarbonyl (Fmoc). The objective is to provide researchers, scientists, and drug development professionals with a data-driven resource to inform their synthetic strategies.

The primary distinction between these protecting groups lies in their deprotection conditions, which forms the basis of their orthogonality—the ability to selectively remove one group in the presence of others.[1]

• Boc ( tert-Butoxycarbonyl): Cleaved under acidic conditions, typically with trifluoroacetic acid (TFA).[1]

• Cbz (Carboxybenzyl): Removed by catalytic hydrogenolysis.[1]

• Fmoc (9-Fluorenylmethyloxycarbonyl): Cleaved under basic conditions, commonly with a piperidine solution.[1]

This orthogonality is a cornerstone of modern chemical synthesis, enabling the construction of complex molecules.[1]

Comparative Data

The choice of a protecting group is often dictated by the stability of other functional groups within the molecule and the planned subsequent reaction steps.[1]

Table 1: Cost and Stability Comparison of Amine Protecting Groups

Feature	Boc (di-tert-butyl dicarbonate)	Cbz (Benzyl chloroformate)	Fmoc (Fmoc-OSu)
Relative Cost	Lower	Lowest	Higher
Stability	Stable to base and hydrogenolysis	Stable to mild acid and base	Stable to acid and hydrogenolysis
Lability	Strong Acid	Catalytic Hydrogenolysis	Base
Key Advantages	Cost-effective for Boc-protected amino acids.[2] Milder final cleavage in some cases.[3]	Generally the most economical reagent (Cbz-Cl).[4] Can impart crystallinity, simplifying purification.[4]	Milder deprotection conditions are compatible with sensitive residues.[2] Amenable to automation (SPPS).[2]
Limitations	Harsh acid cleavage can damage sensitive substrates.[3] Repetitive acid treatment can degrade peptides.[2]	Incompatible with reducible groups (e.g., alkynes, nitro groups). Catalyst poisoning can be an issue.[3]	Higher cost of reagents.[5] Piperidine is a regulated chemical.[2]

Table 2: Typical Reaction Conditions for Protection and Deprotection

Reaction	Boc Group	Cbz Group	Fmoc Group
Protection	(Boc)₂O, base (e.g., NaHCO₃, TEA), solvent (e.g., THF, water/acetone), room temp.[6][7]	Cbz-Cl, base (e.g., NaHCO₃, Na₂CO₃), solvent (e.g., water, dioxane), 0°C to room temp.[8][9]	Fmoc-OSu, base (e.g., NaHCO₃), solvent (e.g., dioxane/water), room temp.[10][11]
Typical Yields	High to excellent	High	Good to excellent
Deprotection	TFA in DCM; or 4M HCl in dioxane, room temp.[6][12]	H₂, Pd/C catalyst, solvent (e.g., MeOH, EtOH), room temp.[13]	20% piperidine in DMF, room temp.[14][15]

Experimental Protocols

The following are generalized experimental protocols. Optimal conditions may vary depending on the specific substrate.

Boc-Protection of a Primary Amine [7]

• Materials: Amine (1.0 equiv), Di-tert-butyl dicarbonate ((Boc)₂O) (1.0 - 1.2 equiv), Solvent (e.g., THF, Dichloromethane), Base (e.g., Triethylamine, 1.0-1.2 equiv).

• Procedure:

  • Dissolve the amine substrate in the chosen solvent.

  • Add the base, followed by the dropwise addition of (Boc)₂O.

  • Stir the reaction at room temperature for 1 to 12 hours, monitoring by TLC.

  • Upon completion, quench the reaction with water and extract the product with an organic solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography if necessary.

Boc-Deprotection using TFA [12]

• Materials: Boc-protected amine, Trifluoroacetic acid (TFA), Dichloromethane (DCM).

• Procedure:

  • Dissolve the Boc-protected amine in DCM.

  • Add TFA (typically 25-50% v/v) to the solution at 0°C.

  • Allow the reaction to warm to room temperature and stir for 30 minutes to a few hours, monitoring by TLC.

  • Remove the solvent and excess TFA under reduced pressure.

  • The resulting amine salt can often be used directly or neutralized with a base.

Cbz-Protection of a Primary Amine [9]

• Materials: Amino Acid (1.0 equiv), Sodium Carbonate, Benzyl Chloroformate (Cbz-Cl) (1.05 - 1.2 equiv), Water, Diethyl ether.

• Procedure:

  • Dissolve the amino acid in an aqueous solution of sodium carbonate, maintaining a pH between 8 and 10.[9]

  • Cool the solution to 0-5°C.

  • Slowly add benzyl chloroformate while stirring, keeping the temperature below 10°C.[9]

  • Continue stirring at room temperature for 2-4 hours.

  • Wash the reaction mixture with diethyl ether to remove unreacted Cbz-Cl.

  • Acidify the aqueous layer to pH 2-3 with dilute HCl at 0-5°C to precipitate the N-Cbz protected amino acid.[9]

  • Collect the solid by filtration, wash with cold water, and dry.

Cbz-Deprotection by Hydrogenolysis [13]

• Materials: Cbz-protected amine, 10% Palladium on Carbon (Pd/C), Methanol (MeOH).

• Procedure:

  • Dissolve the Cbz-protected amine in methanol.

  • Carefully add 10% Pd/C to the solution (typically 10-20 mol% of palladium).

  • Purge the reaction flask with nitrogen or argon, then introduce hydrogen gas (e.g., from a balloon).

  • Stir the mixture vigorously at room temperature under a positive pressure of hydrogen.

  • Monitor the reaction by TLC.

  • Upon completion, filter the mixture through Celite® to remove the catalyst.

  • Remove the solvent under reduced pressure to yield the deprotected amine.

Fmoc-Protection of a Primary Amine [10][11]

• Materials: Amine (1.0 equiv), Fmoc-OSu (1.05 equiv), Sodium Bicarbonate, Dioxane/Water mixture.

• Procedure:

  • Dissolve the amine and sodium bicarbonate in a 1:1 mixture of dioxane and water.

  • Add a solution of Fmoc-OSu in dioxane.

  • Stir the mixture at room temperature for several hours or overnight.

  • Dilute with water and wash with diethyl ether to remove impurities.

  • Acidify the aqueous layer with dilute HCl to precipitate the product.

  • Collect the solid by filtration, wash with water, and dry.

Fmoc-Deprotection using Piperidine [15]

• Materials: Fmoc-protected peptide-resin, 20% (v/v) Piperidine in DMF.

• Procedure (for Solid-Phase Peptide Synthesis):

  • Swell the Fmoc-protected peptide-resin in DMF.[15]

  • Drain the solvent and add a 20% solution of piperidine in DMF.

  • Agitate the mixture for 3 minutes, then drain.[15]

  • Add a fresh portion of the piperidine solution and agitate for 10-15 minutes.

  • Drain the solution and wash the resin thoroughly with DMF to remove piperidine and the dibenzofulvene-piperidine adduct.[16]

Visualizations

Signaling Pathways and Experimental Workflows

The selection of a protecting group is a critical step in the logical workflow of a multi-step synthesis. The choice is primarily governed by the stability of the substrate to the required deprotection conditions.

Caption: Decision workflow for selecting an amine protecting group.

The protection and deprotection mechanisms are fundamental to understanding the application of these reagents.

Caption: Simplified protection and deprotection pathways.

A typical experimental workflow for the protection of an amine followed by deprotection involves several key steps.

Caption: General experimental workflow for a protection/deprotection sequence.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Amine Protection / Deprotection [fishersci.co.uk]
• 7. benchchem.com [benchchem.com]
• 8. total-synthesis.com [total-synthesis.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. total-synthesis.com [total-synthesis.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. peptide.com [peptide.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Comparative Analysis of the Biological Activity of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate Derivatives

For Researchers, Scientists, and Drug Development Professionals

(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate, a readily available chiral building block derived from L-tartaric acid, serves as a versatile starting material for the synthesis of a variety of derivatives with potential biological activities. This guide provides a comparative overview of the reported biological activities of these derivatives, with a focus on their antimicrobial properties. The information presented is supported by experimental data from peer-reviewed literature to aid in drug discovery and development efforts.

Antimicrobial Activity of Amide Derivatives

A study by Begum et al. (2019) explored the synthesis and antimicrobial properties of a series of amide derivatives of a closely related 1,3-dioxolane structure. In their work, the carboxylic acid of the dioxolane was coupled with various substituted aromatic amines to yield the corresponding amides. These compounds were then evaluated for their antibacterial and antifungal activities.

Comparison of Antimicrobial Efficacy

The antimicrobial activities of the synthesized amide derivatives were assessed against a panel of pathogenic bacteria and fungi. The results, summarized in the table below, indicate that the nature of the substituent on the aromatic amine plays a crucial role in determining the antimicrobial potency.

Compound ID	Derivative Structure (R group on amide)	Antibacterial Activity (Zone of Inhibition in mm)	Antifungal Activity (Zone of Inhibition in mm)
3a	Phenyl	Moderate	Low
3b	2-Carboxyphenyl	Low	Low
3c	4-Iodophenyl	High	Moderate
3d	2-Chlorophenyl	Moderate	Moderate
3e	2,4-Dichlorophenyl	High	High

Table 1: Antimicrobial Activity of 1,3-Dioxolane Amide Derivatives

Data extracted from Begum et al., 2019. The zones of inhibition are qualitative indicators of antimicrobial activity, with larger zones indicating higher potency.

Experimental Protocols

Synthesis of Amide Derivatives

The general synthetic route to the amide derivatives involves the coupling of the 1,3-dioxolane carboxylic acid with a substituted aniline in the presence of a coupling agent.

Harnessing (R)-Garner's Aldehyde in Natural Product Synthesis: A Comparative Guide

(R)-Garner's aldehyde, a chiral synthon derived from serine, has become an invaluable building block in asymmetric synthesis due to its configurational stability and versatility.[1][2] This guide provides a comparative analysis of its application in the total synthesis of two prominent natural products, (-)-Swainsonine and (-)-Bulgecinine, contrasting these strategies with alternative synthetic routes. The objective is to offer researchers, scientists, and drug development professionals a clear perspective on the strategic advantages and performance of this chiral synthon.

Case Study 1: (-)-Swainsonine

(-)-Swainsonine is a polyhydroxylated indolizidine alkaloid that functions as a potent inhibitor of α-D-mannosidases, showing potential as an anticancer and antiviral agent.[3][4] Its synthesis represents a significant challenge due to the presence of multiple stereocenters.

Route A: Synthesis via (R)-Garner's Aldehyde

A stereoselective formal total synthesis of (-)-Swainsonine has been successfully achieved starting from L-serine derived (R)-Garner's aldehyde.[5][6] This approach leverages the inherent chirality of the starting material to establish the required stereochemistry in the target molecule. Key transformations in this pathway include stereoselective allylation and a Still-Gennari olefination to construct the carbon skeleton.[5]

Route B: Alternative Synthesis from D-Erythronolactone

An alternative asymmetric formal synthesis of (–)-Swainsonine has been developed using D-erythronolactone as the chiral pool starting material.[4] This route's key steps involve a highly diastereoselective amination of a chiral benzylic ether and a palladium-catalyzed decarboxylative N-allylation.[4][5]

Performance Comparison: (-)-Swainsonine Synthesis

Metric	Route A: (R)-Garner's Aldehyde	Route B: D-Erythronolactone
Starting Material	(R)-Garner's Aldehyde	D-Erythronolactone
Key Reactions	Stereoselective Allylation, Still Olefination[5]	Diastereoselective Amination, Pd-catalyzed N-allylation[5]
Overall Yield	Not explicitly stated for full sequence	Not explicitly stated for full sequence
Number of Steps	Not explicitly stated for full sequence	Not explicitly stated for full sequence
Chirality Source	L-Serine (via Garner's Aldehyde)[5]	D-Erythronolactone[5]

Synthetic Pathway Comparison for (-)-Swainsonine

Figure 1. Comparison of synthetic strategies for (-)-Swainsonine.

Experimental Protocol: Stereoselective Allylation (Route A)

This protocol is a representative procedure for the key stereoselective allylation step in the synthesis of a (-)-Swainsonine precursor starting from (R)-Garner's aldehyde.

• Preparation: A solution of (R)-Garner's aldehyde (1.0 eq) in anhydrous dichloromethane (DCM) is cooled to -78 °C under an inert argon atmosphere.

• Reagent Addition: Allyltrimethylsilane (1.5 eq) is added, followed by the dropwise addition of tin(IV) chloride (SnCl4, 1.2 eq).

• Reaction: The reaction mixture is stirred at -78 °C for 4 hours, monitoring the consumption of the aldehyde by thin-layer chromatography (TLC).

• Quenching: The reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate (NaHCO3).

• Workup: The mixture is allowed to warm to room temperature, and the organic layer is separated. The aqueous layer is extracted three times with DCM. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate (Na2SO4), filtered, and concentrated under reduced pressure.

• Purification: The resulting crude product, a homoallylic alcohol, is purified by flash column chromatography on silica gel to yield the desired product with high diastereoselectivity.

Case Study 2: (-)-Bulgecinine

(-)-Bulgecinine is a nonproteinogenic amino acid that constitutes the core of the bulgecin family of glycopeptide antibiotics.[7] These antibiotics enhance the activity of β-lactam antibiotics against Gram-negative bacteria.[7]

Route A: Synthesis via (R)-Garner's Aldehyde Precursor (from D-Serine)

A well-established route to bulgecinine utilizes a derivative of D-serine, the enantiomer of the typical L-serine precursor for (R)-Garner's aldehyde. This strategy employs an intramolecular aminomercuration of a γ-alkene attached to the carbamate-protected amine.[8] The stereocenter from D-serine dictates the absolute stereochemistry of the resulting pyrrolidine ring.[8]

Route B: Alternative Synthesis from L-Glutamic Acid

An efficient alternative synthesis of (–)-bulgecinine starts from L-glutamic acid.[7] The key steps in this approach are a proline-catalyzed asymmetric α-hydroxylation of an aldehyde derived from L-glutamic acid and an intramolecular epoxide ring-opening mediated by BF3·OEt2.[7] This method offers high diastereoselectivity in the hydroxylation step.

Performance Comparison: (-)-Bulgecinine Synthesis

Metric	Route A: D-Serine Precursor	Route B: L-Glutamic Acid
Starting Material	D-Serine[8]	L-Glutamic Acid[7]
Key Reactions	Intramolecular Aminomercuration[8]	Proline-catalyzed α-hydroxylation, Epoxide Ring Opening[7]
Overall Yield	~3% (for Bulgecin A)[8]	Not explicitly stated for full sequence
Number of Steps	34 (for Bulgecin A)[8]	Not explicitly stated for full sequence
Chirality Source	D-Serine[8]	L-Glutamic Acid, Proline (catalyst)[7]

Synthetic Pathway Comparison for (-)-Bulgecinine

Figure 2. Comparison of synthetic strategies for (-)-Bulgecinine.

Experimental Protocol: Proline-Catalyzed α-Hydroxylation (Route B)

This protocol is a representative procedure for the key proline-catalyzed asymmetric α-hydroxylation step in the synthesis of a (-)-Bulgecinine precursor.[7]

• Preparation: To a solution of the aldehyde derived from L-glutamic acid (1.0 eq) in dimethylformamide (DMF), L-proline (0.3 eq) is added.

• Reagent Addition: The mixture is stirred at room temperature, and nitrosobenzene (1.2 eq) is added in one portion.

• Reaction: The reaction is allowed to proceed at room temperature for 20-24 hours, with progress monitored by TLC.

• Workup: Upon completion, the reaction mixture is diluted with ethyl acetate and washed sequentially with 1N hydrochloric acid (HCl), saturated aqueous sodium bicarbonate (NaHCO3), and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate (Na2SO4), filtered, and concentrated in vacuo. The crude α-hydroxy aldehyde is then purified by silica gel column chromatography to yield the desired product with high diastereoselectivity.

References

• 1. Garner’s aldehyde as a versatile intermediate in the synthesis of enantiopure natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Garner's Aldehyde [drugfuture.com]
• 3. Swainsonine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. thieme-connect.com [thieme-connect.com]
• 8. pubs.acs.org [pubs.acs.org]

A Comparative Review of Isopropylidene Glycerates and Their Applications

For Researchers, Scientists, and Drug Development Professionals

Isopropylidene glycerates, most notably 2,2-dimethyl-1,3-dioxolane-4-methanol, commonly known as solketal, are versatile compounds derived from the reaction of glycerol with acetone.[1] As a derivative of glycerol, a renewable and biocompatible resource, solketal is recognized for its biodegradability and low toxicity, positioning it as a "green" chemical in various industries.[2] Its applications are extensive, ranging from use as a solvent and plasticizer in industrial settings to a key component in pharmaceutical, cosmetic, and personal care products.[2][3][4] In drug development, it serves as a valuable pharmaceutical excipient for solubilizing and suspending active ingredients and as a chiral building block for complex organic synthesis.[5][6]

This guide provides a comparative analysis of isopropylidene glycerates, focusing on their performance as pharmaceutical excipients and as precursors for biologically active derivatives.

Isopropylidene Glycerol (Solketal) as a Pharmaceutical Excipient

Solketal's properties, such as high solvency, chemical stability, and miscibility with water and most organic solvents, make it an effective excipient in pharmaceutical formulations.[1] It is particularly useful as a solvent or co-solvent to enhance the solubility and bioavailability of poorly water-soluble drugs.[5] Its performance can be compared with other common pharmaceutical solvents like propylene glycol and glycerol.

Below is a workflow for utilizing a solubilizing agent in drug formulation.

References

• 1. China What’s the application of Solketal? Manufacturer and Supplier | Starsky [starskychemical.com]
• 2. CAS 100-79-8 Isopropylidene Glycerol (Solketal) Solvent 2,2-Dimethyl-1,3-dioxolane-4-methanol [sxzorui.com]
• 3. dataintelo.com [dataintelo.com]
• 4. specialities.eu [specialities.eu]
• 5. Solketal Reagent|Protected Glycerol for Research [benchchem.com]
• 6. CN102229596A - Method for preparing isopropylidene glycerol by catalysis through sulfonic acid ionic liquid - Google Patents [patents.google.com]

A Comparative Guide to the Reaction Kinetics of Dioxolane Transformations

For Researchers, Scientists, and Drug Development Professionals: A Quantitative Analysis of Dioxolane Synthesis and Hydrolysis

The 1,3-dioxolane moiety is a cornerstone in synthetic chemistry, frequently employed as a protecting group for carbonyl compounds and diols due to its stability under neutral to basic conditions and its susceptibility to acidic cleavage. A quantitative understanding of the kinetics of dioxolane formation and hydrolysis is paramount for optimizing reaction conditions, predicting reaction outcomes, and designing efficient synthetic routes in drug development and other chemical industries. This guide provides a comparative analysis of the reaction kinetics for key dioxolane transformations, supported by experimental data and detailed protocols.

Key Dioxolane Transformations: A Kinetic Perspective

The two primary transformations involving dioxolanes are their synthesis (acetalization) and their cleavage (hydrolysis). The rates of these reactions are significantly influenced by factors such as the structure of the reactants, the type of catalyst employed, and the reaction conditions.

Dioxolane Synthesis (Acetalization)

The formation of 1,3-dioxolanes typically involves the acid-catalyzed reaction of an aldehyde or ketone with ethylene glycol. The reaction proceeds via a hemiacetal intermediate, and the rate-determining step is often the formation of a stabilized oxocarbenium ion.

A variety of catalysts can be employed for dioxolane synthesis, with their efficiency varying based on the specific substrates and desired reaction conditions.[1][2]

Table 1: Comparison of Catalysts for the Synthesis of 1,3-Dioxolanes from Salicylaldehyde and Various Diols [2]

Entry	Diol	Product	Catalyst	Reaction Time (h)	Yield (%)
1	(2R,3R)-(-)-2,3-Butanediol	(4R,5R)-2-(2-hydroxyphenyl)-4,5-dimethyl-1,3-dioxolane	Montmorillonite K10	4	61
2	(2S,3S)-(+)-2,3-Butanediol	(4S,5S)-2-(2-hydroxyphenyl)-4,5-dimethyl-1,3-dioxolane	Montmorillonite K10	4	58
3	(1R,2R)-(-)-1,2-Cyclohexanediol	(3aR,7aR)-2-(2-hydroxyphenyl)hexahydrobenzo[d][1][3]dioxole	Montmorillonite K10	3	88
4	(1S,2S)-(+)-1,2-Cyclohexanediol	(3aS,7aS)-2-(2-hydroxyphenyl)hexahydrobenzo[d][1][3]dioxole	Montmorillonite K10	3	90
5	(R)-(-)-1,2-Propanediol	(R)-4-methyl-2-(2-hydroxyphenyl)-1,3-dioxolane	Montmorillonite K10	2.5	93
6	(S)-(+)-1,2-Propanediol	(S)-4-methyl-2-(2-hydroxyphenyl)-1,3-dioxolane	Montmorillonite K10	2.5	92

Reactions were carried out under Dean-Stark conditions. Yields are for isolated products.

The data in Table 1 demonstrates that the structure of the diol significantly impacts the reaction yield, with less sterically hindered diols generally providing higher yields.[2] Montmorillonite K10, a solid acid catalyst, proves to be effective for this transformation.[2]

Dioxolane Hydrolysis

The acid-catalyzed hydrolysis of 1,3-dioxolanes is the reverse of their formation and is a critical step in deprotection strategies. The mechanism also proceeds through an oxocarbenium ion intermediate, and the stability of this intermediate is a key factor in determining the rate of hydrolysis.

The electronic properties of the substituents on the dioxolane ring, particularly at the 2-position, have a profound effect on the hydrolysis rate. Electron-donating groups stabilize the carbocationic intermediate, thus accelerating the reaction, while electron-withdrawing groups have the opposite effect.

Experimental Protocols

General Experimental Protocol for the Synthesis of 1,3-Dioxolanes

This protocol describes a general procedure for the synthesis of 1,3-dioxolanes from an aldehyde and a diol using a solid acid catalyst.[2]

Materials:

• Aldehyde (e.g., salicylaldehyde)

• Diol

• Montmorillonite K10 catalyst

• Toluene

• Anhydrous sodium sulfate

• Dean-Stark apparatus

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add the aldehyde (1 equivalent), the diol (1.2 equivalents), and a catalytic amount of Montmorillonite K10 (e.g., 10% by weight of the aldehyde).

• Add toluene to the flask to a concentration of approximately 0.5 M.

• Heat the reaction mixture to reflux and monitor the collection of water in the Dean-Stark trap.

• Continue refluxing until no more water is collected (typically 2-4 hours).

• Cool the reaction mixture to room temperature.

• Filter the catalyst from the reaction mixture.

• Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the product by silica gel column chromatography if necessary.

General Experimental Protocol for Kinetic Analysis of Dioxolane Hydrolysis via UV-Vis Spectrophotometry

This protocol outlines a general method for determining the rate of acid-catalyzed hydrolysis of a UV-active dioxolane derivative.

Materials and Equipment:

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder

• Quartz cuvettes (1 cm path length)

• Stock solution of the dioxolane in a suitable organic solvent (e.g., acetonitrile)

• Aqueous acidic solution of known concentration (e.g., HCl in water)

• Constant temperature bath

Procedure:

• Prepare a series of aqueous acidic solutions of the desired concentrations.

• Set the UV-Vis spectrophotometer to the wavelength of maximum absorbance (λmax) of the starting dioxolane.

• Equilibrate the acidic solution in the cuvette to the desired reaction temperature using the temperature-controlled holder.

• Initiate the reaction by injecting a small, known volume of the dioxolane stock solution into the cuvette containing the pre-heated acidic solution. Quickly mix the contents of the cuvette.

• Immediately begin recording the absorbance at λmax as a function of time.

• Continue data collection until the absorbance value stabilizes, indicating the completion of the reaction.

• The observed rate constant (k_obs) can be determined by fitting the absorbance versus time data to a first-order exponential decay equation, as the concentration of the acid is in large excess and can be considered constant.

• Repeat the experiment at different acid concentrations to determine the order of the reaction with respect to the acid and to calculate the second-order rate constant.

Visualizing Reaction Pathways and Workflows

To better illustrate the processes involved in dioxolane transformations, the following diagrams have been generated using the DOT language.

Caption: Acid-catalyzed formation of a 1,3-dioxolane.

Caption: Acid-catalyzed hydrolysis of a 1,3-dioxolane.

Caption: Workflow for a kinetic study of dioxolane hydrolysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate: A Guide for Laboratory Professionals

Essential Safety and Disposal Procedures for Researchers, Scientists, and Drug Development Professionals

(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate is a combustible liquid that requires careful handling and disposal to ensure laboratory safety and environmental compliance.[1] This guide provides detailed, step-by-step procedures for the proper disposal of this chemical, adhering to standard laboratory safety protocols.

Hazard Classification

Before outlining the disposal protocol, it is crucial to understand the hazard profile of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate.

Hazard Classification	Details
Physical Hazard	Combustible Liquid[1]
Flash Point	78 °C (172.4 °F) - closed cup[1]
Health Hazard	May be harmful if swallowed[2]

Immediate Safety and Handling Precautions

When handling (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate, always wear appropriate Personal Protective Equipment (PPE), including safety goggles (eyeshields), chemical-resistant gloves, and a lab coat.[1] Handle the chemical in a well-ventilated area, preferably within a fume hood, to avoid inhalation of vapors.[3] Keep the container tightly closed when not in use.[3]

Disposal Protocol: A Step-by-Step Guide

Disposal of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate must be managed through your institution's hazardous waste program.[4] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[4][5][6]

Step 1: Waste Collection

• Select a Compatible Container: Collect the waste in a designated and chemically compatible container. This can be the original container or another container made of appropriate materials like glass or polyethylene.[4]

• Label the Container: Clearly label the waste container with a "Hazardous Waste" label. The label must include the full chemical name: "(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate," and specify that it is a combustible liquid. All constituents in a mixed waste stream must be listed.[4]

• Keep the Container Closed: The waste container must be kept securely closed at all times, except when you are actively adding waste.[4][5]

Step 2: Waste Storage and Segregation

• Designated Storage Area: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[7]

• Segregation of Incompatibles: It is critical to segregate the waste from incompatible materials to prevent dangerous reactions. Store this combustible liquid away from:

  • Oxidizing agents[8]

  • Pyrophoric and water-reactive chemicals[8]

  • Acids and bases[8] Use secondary containment, such as a chemical-resistant tray, to prevent spills and mixing with other substances.[8][9]

• Storage Environment: Store in a cool, dry, and well-ventilated area away from heat sources, open flames, or sparks.[9][10] Do not store flammable or combustible materials in standard (non-explosion-proof) refrigerators or cold rooms.[8][9]

Step 3: Final Disposal

• Arrange for Pickup: Once the waste container is full or ready for disposal, contact your institution's Environmental Health & Safety (EHS) department or the designated hazardous waste management provider to schedule a pickup.[4]

• Follow Institutional Procedures: Adhere to all specific procedures and documentation requirements set by your institution for hazardous waste disposal.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate.

Caption: Disposal Workflow for a Combustible Liquid.

References

• 1. (-)-Methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate 96 60456-21-5 [sigmaaldrich.com]
• 2. Methyl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate | C7H12O4 | CID 853165 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. safety.pitt.edu [safety.pitt.edu]
• 5. ehs.umich.edu [ehs.umich.edu]
• 6. Transport, Storage and Use of Solvents and other Flammable Liquids - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 7. vumc.org [vumc.org]
• 8. Chemical Segregation and Storage – USC Environmental Health & Safety [ehs.usc.edu]
• 9. Storage of Laboratory Chemicals: Research Safety: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 10. mlienvironmental.com [mlienvironmental.com]

Personal protective equipment for handling (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

This guide provides immediate, essential safety protocols and logistical information for handling and disposing of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate. It is intended for researchers, scientists, and professionals in drug development to ensure safe laboratory practices.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling this chemical. The following table summarizes the recommended PPE.

Body Part	Personal Protective Equipment	Specifications and Remarks
Eyes	Safety glasses, Eyeshields, Face shield	Use chemical safety goggles or glasses. A face shield is recommended if there is a splash hazard.[1][2]
Hands	Protective gloves	Inspect gloves prior to use. Use proper glove removal technique to avoid skin contact. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.[1][3]
Respiratory	Vapor respirator	A type ABEK (EN14387) respirator filter is recommended. Use in a well-ventilated area or under a fume hood.[2]
Body	Protective clothing, Protective boots	Wear as the situation requires to prevent skin contact.[1]

Hazard Identification and Precautionary Measures

(S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate is a combustible liquid and may be harmful if swallowed.[2][4] It is known to cause skin and serious eye irritation.[1] Some data also suggests that it may be suspected of damaging fertility or the unborn child.[3]

Precautionary Statements:

• Obtain special instructions before use.[3]

• Do not handle until all safety precautions have been read and understood.[3]

• Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][3][5]

• Wash skin thoroughly after handling.[3]

• Wear protective gloves, protective clothing, eye protection, and face protection.[1][3]

Workflow for Handling and Disposal

The following diagram outlines the procedural steps for the safe handling and disposal of (S)-methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate.

Safe Handling and Disposal Workflow

Emergency First Aid Procedures

• If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice or attention. Take off contaminated clothing and wash it before reuse.[1]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice or attention.[1][3]

• If Swallowed: Get medical advice/attention if you feel unwell. Rinse mouth.[1]

• If Inhaled: Move person into fresh air.

Spill and Disposal Procedures

In the event of a spill, do not let the product enter drains.[3] Absorb the spill with inert material (e.g., sand, silica gel) and collect it in a suitable container for disposal.[5]

Waste material must be disposed of in accordance with national and local regulations.[3] Chemicals should be left in their original containers and not mixed with other waste.[3] Uncleaned containers should be handled as the product itself.[3] The final disposal of the contents and container should be at an approved waste disposal plant.[3][5]

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. (-)-Methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate 96 60456-21-5 [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Methyl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate | C7H12O4 | CID 853165 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]